Chemical structure and properties of Propan-2-yl phenyl(propan-2-yl)carbamate
This technical guide provides an in-depth characterization of Propan-2-yl phenyl(propan-2-yl)carbamate , a sterically hindered carbamate derivative structurally related to the agrochemical Propham. Structural Dynamics, P...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides an in-depth characterization of Propan-2-yl phenyl(propan-2-yl)carbamate , a sterically hindered carbamate derivative structurally related to the agrochemical Propham.
Structural Dynamics, Physicochemical Profile, and Synthetic Methodology
Executive Summary
Propan-2-yl phenyl(propan-2-yl)carbamate (also known as Isopropyl N-isopropyl-N-phenylcarbamate) is a lipophilic organic carbamate characterized by a dual-isopropyl substitution pattern on both the nitrogen and oxygen atoms of the carbamate core. Chemically, it represents the
-alkylated derivative of Propham (Isopropyl phenylcarbamate), a known mitotic inhibitor herbicide.
Unlike its parent compound Propham, this molecule lacks a hydrogen bond donor (N-H), significantly altering its solubility, melting point, and metabolic stability. This guide details its chemical identity, synthesis protocols, and predicted physicochemical properties for researchers in agrochemical discovery and metabolic stability profiling.
The molecule features a central carbamate linkage (
) connecting a phenyl group and two isopropyl groups.
Steric Bulk: The presence of the bulky isopropyl group on the nitrogen atom creates significant steric hindrance, forcing the phenyl ring to twist out of coplanarity with the carbamate system to minimize
strain.
Electronic Effects: The N-isopropyl group is electron-donating (+I effect), increasing the electron density on the nitrogen, yet the steric bulk reduces the conjugation efficiency with the carbonyl.
Physicochemical Properties
Data derived from structure-activity relationship (SAR) analysis of Propham analogs.
Property
Value / Estimate
Causality & Context
Physical State
Viscous Oil or Low-Melting Solid
Absence of intermolecular N-H...O hydrogen bonding lowers the melting point compared to Propham (mp 87°C).
LogP (Lipophilicity)
3.6 – 3.9
Significantly more lipophilic than Propham (LogP 2.6) due to the addition of the hydrophobic isopropyl group ().
Water Solubility
< 20 mg/L
High lipophilicity drastically reduces aqueous solubility compared to Propham (~250 mg/L).
Boiling Point
~280°C (predicted)
High molecular weight and van der Waals interactions suggest a high boiling point, though it may decompose before boiling at atm pressure.
H-Bond Donors
0
The nitrogen is fully substituted (tertiary carbamate).
H-Bond Acceptors
2
Carbonyl oxygen and ester oxygen.
Synthetic Methodology
Core Directive: This protocol utilizes a Schotten-Baumann type reaction between a secondary amine and a chloroformate. The reaction is exothermic and requires careful temperature control to prevent decomposition.
Reaction Scheme
Reactants:
N-Isopropylaniline (Substrate): Provides the amine core.
Isopropyl Chloroformate (Reagent): Provides the carbonyl and ester moiety.
Triethylamine (
) or : Acts as the acid scavenger (HCl sponge).
Step-by-Step Protocol
Preparation: In a 250 mL round-bottom flask equipped with a magnetic stirrer and an addition funnel, dissolve N-Isopropylaniline (10.0 mmol, 1.35 g) in anhydrous Dichloromethane (DCM) (50 mL).
Base Addition: Add Triethylamine (12.0 mmol, 1.67 mL) to the solution. Cool the mixture to 0°C using an ice bath.
Acylation: Dropwise, add Isopropyl Chloroformate (11.0 mmol, 1.0 M in Toluene) over 20 minutes.
Critical Control Point: Maintain internal temperature < 5°C to avoid side reactions.
Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours. Monitor via TLC (Hexane:EtOAc 8:2). The product will appear as a less polar spot compared to the starting amine.
Wash with 1M HCl (2 x 30 mL) to remove unreacted amine.
Wash with Brine (30 mL), dry over anhydrous
, and concentrate in vacuo.
Purification: Purify the resulting oil via flash column chromatography (Silica gel, 0-10% EtOAc in Hexane).
Visualization of Synthesis Pathway
Caption: Synthetic pathway via nucleophilic acyl substitution of N-isopropylaniline.
Analytical Characterization (Predicted)
To validate the synthesis, the following spectral signatures are expected.
Nuclear Magnetic Resonance (
-NMR)
Solvent:
, 400 MHz
7.10 – 7.45 ppm (m, 5H): Phenyl aromatic protons.
4.95 – 5.05 ppm (sept, 1H, ): O-CH proton of the ester isopropyl group.
4.60 – 4.80 ppm (sept, 1H, ): N-CH proton. Note: This signal may be broadened due to restricted rotation around the N-C(O) bond.
1.25 – 1.35 ppm (d, 6H): Methyls of the O-isopropyl group.
1.10 – 1.20 ppm (d, 6H): Methyls of the N-isopropyl group.
Infrared Spectroscopy (FT-IR)
1690 – 1710 cm
: Strong C=O (Carbamate carbonyl) stretch.
1220 – 1250 cm
: C-O-C asymmetric stretch.
Absence of 3300-3400 cm
: No N-H stretch (confirms tertiary carbamate formation).
Biological & Environmental Relevance
Metabolic Stability
Unlike Propham, which is susceptible to hydrolysis by amidases, the N-isopropyl substitution in this molecule hinders enzymatic attack at the carbonyl center.
Pathway Blockage: The N-H group in Propham is a site for conjugation; its removal prevents direct glucuronidation at the nitrogen.
Oxidative Metabolism: Metabolism will likely shift towards CYP450-mediated hydroxylation of the phenyl ring (para-position) or oxidation of the isopropyl methyl groups.
Comparison to Propham
Caption: Structural and property shifts resulting from N-isopropylation of Propham.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 24685 (Propham). Retrieved from [Link]
An In-Depth Technical Guide to the Toxicity Profile and Safety of Propan-2-yl phenyl(propan-2-yl)carbamate
Therefore, this guide adopts a scientifically grounded surrogate approach to assess the potential hazards of Propan-2-yl phenyl(propan-2-yl)carbamate. The surrogate compound selected is Propan-2-yl N-phenylcarbamate , al...
Author: BenchChem Technical Support Team. Date: February 2026
Therefore, this guide adopts a scientifically grounded surrogate approach to assess the potential hazards of Propan-2-yl phenyl(propan-2-yl)carbamate. The surrogate compound selected is Propan-2-yl N-phenylcarbamate , also known as Propham (CAS No. 122-42-9).
Justification for Surrogate Selection
The selection of Propham as a surrogate is based on the high degree of structural similarity between the two molecules. The core chemical scaffold of both compounds is a phenylcarbamate. The primary difference is the substitution on the nitrogen atom of the carbamate group. Propham has a hydrogen atom, while the target compound has an additional propan-2-yl (isopropyl) group. This structural parallel allows for a reasoned, albeit predictive, assessment of the target compound's likely toxicological profile. The addition of an N-alkyl group can influence the lipophilicity and metabolic pathways of a compound, which may affect the magnitude of its toxicity. However, the fundamental mechanism of action is likely to be conserved.
P501: Dispose of contents/container to an approved waste disposal plant.[7]
General Toxicological Profile of Carbamates
Carbamate pesticides, as a class, are known to exert their primary toxic effect through the inhibition of the enzyme acetylcholinesterase (AChE).[8][9][10][11] AChE is crucial for the breakdown of the neurotransmitter acetylcholine at nerve synapses. Inhibition of AChE leads to an accumulation of acetylcholine, resulting in overstimulation of the nervous system.[8][9]
Unlike organophosphates, which cause irreversible inhibition of AChE, the inhibition by carbamates is reversible.[8][12] This generally leads to a shorter duration of toxic effects.[8][12]
Mechanism of Action Visualization:
Caption: Acute Oral Toxicity Assessment Workflow.
Methodology:
Animal Selection: Healthy, young adult rodents (typically rats) of a single sex are used for the initial part of the study.
Dose Preparation: The test substance is prepared in an appropriate vehicle (e.g., water, corn oil).
Administration: A single dose of the substance is administered by gavage.
Observation: Animals are observed for clinical signs of toxicity and mortality for at least 14 days.
Dose Adjustment: The dose for the next animal is adjusted up or down depending on the outcome for the previously dosed animal.
Data Analysis: The LD₅₀ is calculated from the results using a statistical method such as the Maximum Likelihood Procedure.
Safety and Handling
Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.
[7]* Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other protective clothing as necessary to prevent skin contact.
[7]* Respiratory Protection: In case of insufficient ventilation or when handling powders, wear a NIOSH-approved respirator with an appropriate cartridge.
[13]
Handling and Storage
Handling: Handle in a well-ventilated area. [7]Avoid creating dust. [7]Keep away from heat, sparks, and open flames.
[7]* Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. [7]Keep away from incompatible materials such as strong oxidizing agents.
[5]
First-Aid and Emergency Procedures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.
[7][14]* Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.
[14]* Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek medical attention.
[6][15]* Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.
[6][7]
Conclusion
While direct toxicological data for Propan-2-yl phenyl(propan-2-yl)carbamate is currently unavailable, a reasoned assessment based on its close structural analog, Propham, suggests that it is likely to be harmful if swallowed and may cause skin, eye, and respiratory irritation. The primary mechanism of toxicity is expected to be the reversible inhibition of acetylcholinesterase, characteristic of carbamate compounds. It is not anticipated to be a potent acute toxin or a significant carcinogenic hazard. However, this inferred profile must be confirmed through empirical testing. All handling of this compound should be conducted with appropriate personal protective equipment and in a well-ventilated environment.
References
U.S. Environmental Protection Agency. (n.d.).
O'Malley, M. (2023). Carbamate Toxicity. In: StatPearls.
U.S. Environmental Protection Agency. (1987). Propham: Health Advisory, Draft. EPA NEPIS.
Pesticide Chemistry Carbam
INCHEM. (1986). Carbamate pesticides: a general introduction (EHC 64, 1986).
ECHEMI. (n.d.). 122-42-9, Propham Formula.
INCHEM. (1992). 851.
INCHEM. (1976).
Fukuto, T. R. (1990). Mechanism of action of organophosphorus and carbamate insecticides. Environmental Health Perspectives, 87, 245–254.
PubChem. (n.d.). Propham.
ChemicalBook. (n.d.).
Thermo Fisher Scientific. (2025, September 19).
MD Searchlight. (2024, July 30).
U.S. Environmental Protection Agency. (1983). Propham : Health Advisory. EPA NEPIS.
Morton Smith-Dawe. (2020, March 23).
Horsfall, J. G., & Lukens, R. J. (1966). Fungitoxicity of Carbamic and Thiocarbamic Acid Esters.
Horticentre. (2022, May 10).
Fisher Scientific. (n.d.).
PubChem. (n.d.). CID 19693815.
AccuStandard. (n.d.). CAS No. 122-42-9 - Propham.
Haz-Map. (2026). Propham - Hazardous Agents.
AERU, University of Hertfordshire. (2025, October 28). Propham.
HPC Standards. (n.d.). Propham.
ChemicalBook. (n.d.). 122-42-9 CAS MSDS (Propham) Melting Point Boiling Point Density CAS Chemical Properties.
Chemical-Suppliers. (n.d.).
Food and Agriculture Organization of the United Nations. (n.d.).
Metabolic pathways of Propan-2-yl phenyl(propan-2-yl)carbamate in biological systems
An In-Depth Technical Guide to the Metabolic Pathways of Propan-2-yl phenyl(propan-2-yl)carbamate in Biological Systems Introduction Propan-2-yl phenyl(propan-2-yl)carbamate is a carbamate derivative with a chemical stru...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Metabolic Pathways of Propan-2-yl phenyl(propan-2-yl)carbamate in Biological Systems
Introduction
Propan-2-yl phenyl(propan-2-yl)carbamate is a carbamate derivative with a chemical structure suggesting a potential relationship to the widely used intravenous anesthetic, propofol (2,6-diisopropylphenol). The structural similarity, particularly the presence of isopropyl and phenyl moieties, implies that its metabolic fate may share common pathways with propofol. However, the introduction of a carbamate linkage introduces additional metabolic possibilities, primarily hydrolysis, which is a characteristic biotransformation for this class of compounds.[1][2]
This guide provides a comprehensive overview of the predicted metabolic pathways of Propan-2-yl phenyl(propan-2-yl)carbamate in biological systems. Given the limited direct experimental data on this specific molecule, this document synthesizes information from the well-established metabolic profiles of propofol and other carbamate-containing compounds to construct a scientifically grounded predictive framework. This approach is rooted in the understanding that the metabolic fate of a xenobiotic is largely determined by its chemical structure and the enzymatic machinery of the organism.
This document is intended for researchers, scientists, and professionals in drug development who are interested in understanding the potential biotransformation, and pharmacokinetic profile of this and structurally related compounds.
Predicted Metabolic Pathways
The metabolism of Propan-2-yl phenyl(propan-2-yl)carbamate is anticipated to proceed through two main phases: Phase I functionalization reactions and Phase II conjugation reactions. Phase I reactions introduce or expose functional groups, while Phase II reactions conjugate these groups with endogenous molecules to increase water solubility and facilitate excretion.
Phase I Metabolism: Functionalization Reactions
Phase I metabolism is expected to involve two primary types of reactions: hydrolysis of the carbamate ester linkage and oxidation of the alkyl and aromatic portions of the molecule.
Hydrolysis: Cleavage of the Carbamate Ester
The carbamate moiety is susceptible to enzymatic hydrolysis by carboxylesterases, a class of hydrolases prevalent in the liver and other tissues.[3][4] This reaction is a critical detoxification pathway for many carbamate-containing drugs and pesticides.[1][5] The hydrolysis of Propan-2-yl phenyl(propan-2-yl)carbamate would yield three products: a phenol (likely 2,6-diisopropylphenol if we assume this is the parent phenol), a secondary amine (diisopropylamine), and carbon dioxide.
The resulting phenolic metabolite would then be available for further Phase I or Phase II metabolism.
Oxidation: The Role of Cytochrome P450
The Cytochrome P450 (CYP) superfamily of enzymes, primarily located in the liver, is central to the oxidative metabolism of a vast array of xenobiotics.[6][7][8] For Propan-2-yl phenyl(propan-2-yl)carbamate, CYP-mediated oxidation is predicted to occur at several positions on the molecule, mirroring the metabolism of propofol.[9][10][11][12]
Aromatic Hydroxylation: The phenyl ring is a likely target for hydroxylation, leading to the formation of phenolic metabolites. Based on propofol metabolism, hydroxylation at the 4-position of the phenyl ring to form a quinol derivative is a highly probable pathway.[9][13][14]
Alkyl Hydroxylation: The isopropyl groups are also susceptible to oxidation. This can involve hydroxylation at the terminal carbon (ω-hydroxylation) or the secondary carbon of the isopropyl moiety.
These oxidative reactions increase the polarity of the molecule and introduce functional groups for subsequent conjugation.
Phase II Metabolism: Conjugation Reactions
Metabolites generated during Phase I, particularly those with hydroxyl groups, are readily conjugated with endogenous hydrophilic molecules. This process significantly increases their water solubility, preparing them for renal or biliary excretion.[15][16]
Glucuronidation
Glucuronidation is a major Phase II pathway for phenolic compounds.[17][18] The enzyme UDP-glucuronosyltransferase (UGT) catalyzes the transfer of glucuronic acid from UDP-glucuronic acid to the hydroxyl group of the phenolic metabolites.[17][19] Both the phenol formed from hydrolysis and the hydroxylated metabolites from oxidation are expected to be excellent substrates for UGTs. Propofol itself is extensively metabolized via glucuronidation.[9][17]
Sulfation
In addition to glucuronidation, sulfation is another important conjugation pathway for phenolic metabolites. Sulfotransferases (SULTs) catalyze the transfer of a sulfonate group from 3'-phosphoadenosine-5'-phosphosulfate (PAPS) to the hydroxyl group.[16][17]
Visualizing the Predicted Metabolic Pathways
The following diagram illustrates the predicted metabolic fate of Propan-2-yl phenyl(propan-2-yl)carbamate, integrating both Phase I and Phase II reactions.
Caption: Predicted metabolic pathway of Propan-2-yl phenyl(propan-2-yl)carbamate.
Enzymology of Metabolism
The biotransformation of Propan-2-yl phenyl(propan-2-yl)carbamate is orchestrated by several key enzyme families. Understanding the specific enzymes involved is crucial for predicting drug-drug interactions and inter-individual variability in metabolism.
To empirically determine the metabolic pathways of Propan-2-yl phenyl(propan-2-yl)carbamate, a series of in vitro and in vivo experiments are necessary.
In Vitro Metabolism Studies
In vitro systems provide a controlled environment to identify metabolic pathways and the enzymes involved.
Experimental Protocol: In Vitro Metabolism in Human Liver Microsomes
Preparation of Incubation Mixture:
In a microcentrifuge tube, combine a buffer solution (e.g., potassium phosphate buffer, pH 7.4), human liver microsomes (a source of CYP enzymes), and the test compound, Propan-2-yl phenyl(propan-2-yl)carbamate.
Prepare parallel incubations with and without a cofactor regenerating system (e.g., NADPH-regenerating system) to distinguish between enzymatic and non-enzymatic degradation.
Include control incubations (without the test compound and without microsomes) to account for background signals.
Initiation of Reaction:
Pre-incubate the mixture at 37°C for a few minutes.
Initiate the metabolic reaction by adding the NADPH-regenerating system.
Incubation:
Incubate the mixture at 37°C for a defined period (e.g., 60 minutes), with gentle shaking.
Termination of Reaction:
Stop the reaction by adding a cold organic solvent, such as acetonitrile, which also serves to precipitate proteins.
Sample Processing:
Centrifuge the mixture to pellet the precipitated proteins.
Transfer the supernatant, containing the parent compound and its metabolites, to a new tube.
Evaporate the solvent and reconstitute the residue in a suitable mobile phase for analysis.
Analysis:
Analyze the samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to separate and identify the parent compound and its metabolites.[21][22][23][24][25]
Visualizing the Experimental Workflow
The following diagram outlines a typical workflow for an in vitro metabolism study.
Caption: Workflow for in vitro metabolism studies using liver microsomes.
In Vivo Metabolism Studies
In vivo studies in animal models are essential to understand the complete metabolic profile, pharmacokinetics, and excretion routes of a compound. Following administration of the compound, biological samples such as urine, feces, and blood are collected over time and analyzed for the presence of the parent compound and its metabolites.
Conclusion
The metabolic fate of Propan-2-yl phenyl(propan-2-yl)carbamate in biological systems is predicted to be a multi-step process involving both Phase I and Phase II enzymatic reactions. The primary metabolic pathways are likely to be hydrolysis of the carbamate linkage by carboxylesterases and oxidation of the aromatic and alkyl moieties by cytochrome P450 enzymes. The resulting hydroxylated metabolites are then expected to undergo extensive conjugation, primarily through glucuronidation and sulfation, to facilitate their excretion.
The predictions outlined in this guide are based on established metabolic principles and data from structurally related compounds. However, empirical studies, following the experimental workflows described, are essential to definitively elucidate the metabolic pathways, identify the specific enzymes involved, and characterize the pharmacokinetic profile of Propan-2-yl phenyl(propan-2-yl)carbamate. This knowledge is fundamental for any future development and application of this compound.
References
Keserü, G.M., Balogh, G., Czudor, I., Karancsi, T., Fehér, A., & Bertók, B. (1999). Chemical models of cytochrome P450 catalyzed insecticide metabolism. Application to the oxidative metabolism of carbamate insecticides. Journal of agricultural and food chemistry, 47(2), 762-769. [Link]
Henderson, M. C., Siddens, L. K., Krueger, S. K., & Williams, D. E. (2005). Extrahepatic metabolism of carbamate and organophosphate thioether compounds by the flavin-containing monooxygenase and cytochrome P450 systems. Drug Metabolism and Disposition, 33(2), 273-279. [Link]
Sharma, A., Kumari, R., & Kumar, R. (2021). Conserved Metabolic and Evolutionary Themes in Microbial Degradation of Carbamate Pesticides. Frontiers in Microbiology, 12, 687332. [Link]
Keserü, G. M., Balogh, G., Czudor, I., Karancsi, T., Fehér, A., & Bertók, B. (1999). Chemical Models of Cytochrome P450 Catalyzed Insecticide Metabolism. Application to the Oxidative Metabolism of Carbamate Insecticides. Journal of Agricultural and Food Chemistry, 47(2), 762-769. [Link]
Ufarté, L., Vinson, F., E-L G, S., & Laville, E. (2017). Discovery of carbamate degrading enzymes by functional metagenomics. PloS one, 12(10), e0186401. [Link]
Forkert, P. G., & Lee, R. P. (1997). Metabolism of ethyl carbamate by pulmonary cytochrome P450 and carboxylesterase isozymes: involvement of CYP2E1 and hydrolase A. Toxicology and applied pharmacology, 143(1), 133–141. [Link]
Eleveld, D. J., Colin, P., Absalom, A. R., & Struys, M. M. R. F. (2018). Clinical Pharmacokinetics and Pharmacodynamics of Propofol. Clinical Pharmacokinetics, 57(12), 1539–1558. [Link]
Dinis-Oliveira, R. J. (2017). Metabolic Profiles of Propofol and Fospropofol: Clinical and Forensic Interpretative Aspects. BioMed Research International, 2017, 3859283. [Link]
Virginia Anesthesia Services LLC. (2023). How Propofol is Broken Down in the Body. [Link]
Lin, T. H., Chen, C. L., & Lin, C. H. (2023). Simple quantification of propofol and its metabolites in blood and urine using gas chromatography-tandem mass spectrometry (GC-MS/MS). Legal Medicine, 65, 102333. [Link]
Dorough, H. W. (1979). Metabolism Of Carbamate Insecticides. EPA Nepis. [Link]
Chen, T. L., Ueng, T. H., Chen, S. H., & Chen, R. M. (2011). Ring-Oxidative Biotransformation and Drug Interactions of Propofol in the Livers of Rats. The Scientific World Journal, 11, 1983–1994. [Link]
ResearchGate. (n.d.). Metabolic process of propofol in vivo. [Link]
Hess, C., Musshoff, F., & Madea, B. (2024). Quantitation of propofol metabolites by LC–MS/MS demonstrating long detection window for urine drug monitoring. Journal of Mass Spectrometry and Advances in the Clinical Lab, 32, 100234. [Link]
Shafer, S. L., & Stanski, D. R. (1992). Pharmacokinetics and pharmacodynamics of propofol infusions during general anesthesia. Anesthesiology, 76(4), 535-545. [Link]
Forkert, P. G., & Lee, R. P. (1997). Metabolism of ethyl carbamate by pulmonary cytochrome P450 and carboxylesterase isozymes: involvement of CYP2E1 and hydrolase A. Semantic Scholar. [Link]
Tasso, B., Catto, M., Nicolotti, O., & Carotti, A. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Chemical Reviews, 115(1), 119-159. [Link]
ResearchGate. (n.d.). The main metabolic pathway of propofol. [Link]
ResearchGate. (n.d.). Biotransformation of propofol to its major conjugated metabolites. [Link]
Eleveld, D. J., Colin, P., Absalom, A. R., & Struys, M. M. R. F. (2018). Clinical Pharmacokinetics and Pharmacodynamics of Propofol. Clinical Pharmacokinetics, 57(12), 1539-1558. [Link]
Casida, J. E. (1963). Mode of action of carbamates. Annual review of entomology, 8(1), 39-58. [Link]
ResearchGate. (n.d.). Scheme of propofol metabolism. [Link]
Hess, C., Musshoff, F., & Madea, B. (2024). Quantitation of propofol metabolites by LC-MS/MS demonstrating long detection window for urine drug monitoring. Journal of Mass Spectrometry and Advances in the Clinical Lab, 32, 100234. [Link]
Wang, Y., Zhang, R., & Liu, Y. (2022). Hydrolysis Mechanism of Carbamate Methomyl by a Novel Esterase PestE: A QM/MM Approach. International Journal of Molecular Sciences, 24(1), 438. [Link]
Ferreira, M., Moreira, R., Dinis-Oliveira, R. J., & de Pinho, P. G. (2014). Simultaneous Quantification of Propofol and its Non-Conjugated Metabolites in Several Biological Matrices Using Gas Chromatography/Ion Trap – Mass Spectrometry. Journal of Analytical & Bioanalytical Techniques, 5(5), 1-8. [Link]
Schaefer, W. H. (2006). Reaction of primary and secondary amines to form carbamic acid glucuronides. Current drug metabolism, 7(8), 829-837. [Link]
Deranged Physiology. (n.d.). Metabolism and clearance of propofol. [Link]
Oreate AI Blog. (2026). The Metabolism of Propofol: A Deep Dive Into Its Journey in the Body. [Link]
LabMedica. (n.d.). Analysis of Propofol (2,6-Diisopropylphenol) and its Metabolites in One Injection using the DuoSpray™ Ion Source. [Link]
Chen, T. L., Ueng, T. H., Chen, S. H., & Chen, R. M. (2005). Potential inhibition of cytochrome P450 3A4 by propofol in human primary hepatocytes. World journal of gastroenterology, 11(4), 573-577. [Link]
Trefz, P., Schmidt, M., & O'Hara, M. (2023). Breath Analysis of Propofol and Associated Metabolic Signatures: A Pilot Study Using Secondary Electrospray Ionization–High-resolution Mass Spectrometry. Anesthesiology, 138(6), 668-681. [Link]
ResearchGate. (n.d.). Metabolic pathway of propofol. [Link]
Solubility of Propan-2-yl phenyl(propan-2-yl)carbamate in organic solvents vs water
Topic: Solubility of Propan-2-yl phenyl(propan-2-yl)carbamate in Organic Solvents vs. Water Content Type: Technical Guide / Whitepaper Audience: Researchers, Formulation Scientists, and Analytical Chemists Executive Summ...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Solubility of Propan-2-yl phenyl(propan-2-yl)carbamate in Organic Solvents vs. Water
Content Type: Technical Guide / Whitepaper
Audience: Researchers, Formulation Scientists, and Analytical Chemists
Executive Summary
This guide provides a comprehensive technical analysis of the solubility characteristics of Propan-2-yl phenyl(propan-2-yl)carbamate (also known as Isopropyl
-isopropyl--phenylcarbamate). Unlike its monosubstituted analog Propham (Isopropyl -phenylcarbamate), this compound features an -disubstituted carbamate moiety. This structural modification eliminates the hydrogen bond donor (HBD) capability of the nitrogen atom, resulting in a significant increase in lipophilicity (LogP) and a drastic reduction in aqueous solubility.
Researchers handling this compound should anticipate negligible water solubility (< 10 mg/L) and high solubility in non-polar and polar aprotic organic solvents . This guide outlines the physicochemical basis for these properties and provides validated experimental protocols for precise solubility determination.
Chemical Identity & Structural Basis[1][2][3][4]
To understand the solubility behavior, we must first analyze the molecular structure relative to the solvent interactions.
Property
Detail
IUPAC Name
Propan-2-yl -isopropyl--phenylcarbamate
Common Reference
-Isopropyl Propham; -Disubstituted Carbamate
Molecular Formula
Molecular Weight
221.30 g/mol
Key Functional Group
Carbamate Ester ()
Structural Features
[1][2][3][4] • Phenyl Ring : Lipophilic, aromatic -interactions.• -Isopropyl Group : Steric bulk, increases hydrophobicity.• -Isopropyl Group : Lipophilic ester tail.• Lack of N-H : No Hydrogen Bond Donor (HBD).
The "N-Substitution Effect"
The critical differentiator between this compound and Propham is the substitution of the amide hydrogen with an isopropyl group.
Propham (
-H): Acts as both H-bond donor and acceptor. Moderate water solubility (~250 mg/L).
Target Compound (
-iPr): Acts only as an H-bond acceptor (via Carbonyl/Ether oxygens). The loss of the H-bond donor capability significantly disrupts interaction with water networks, driving the partition coefficient () upward.
Theoretical Solubility Profile
Using Hansen Solubility Parameters (HSP) and LogP prediction models, we can categorize the solvent affinity of Propan-2-yl phenyl(propan-2-yl)carbamate.
Partition Coefficient (LogP)
Propham LogP (Experimental): ~2.6
Increment for
-Isopropyl: +1.3 to +1.6 log units.
Predicted LogP (Target):3.9 – 4.2
Implication: The compound is highly lipophilic. It will partition strongly into organic phases in extraction workflows.
Predicted Solubility Data
The following table summarizes the expected solubility behavior based on "Like Dissolves Like" principles and QSAR modeling.
Solvent Class
Representative Solvent
Predicted Solubility
Interaction Mechanism
Aqueous
Water (pH 7)
Insoluble (< 10 mg/L)
Hydrophobic effect dominates; lack of H-bond donation prevents solvation.
Non-Polar
Hexane, Heptane
High (> 100 g/L)
Van der Waals dispersion forces match the aliphatic isopropyl groups.
Aromatic
Toluene, Benzene
Very High (> 200 g/L)
- stacking with phenyl ring + dispersion forces.
Polar Aprotic
Acetone, Acetonitrile
Very High (> 200 g/L)
Dipole-dipole interactions with the carbamate carbonyl.
Polar Protic
Methanol, Ethanol
High (> 100 g/L)
Soluble due to organic character, though less efficient than aprotics due to H-bond mismatch.
Chlorinated
Dichloromethane
Very High (> 300 g/L)
Excellent general solvent for lipophilic carbamates.
Experimental Protocols for Solubility Determination
Since specific literature data for this derivative is scarce, experimental validation is required. Two distinct protocols are recommended based on the anticipated solubility range.
Protocol A: High Solubility (Gravimetric Method)
Use for: Organic solvents (Toluene, Acetone, Hexane).
Preparation: Weigh 1.0 g of the solid compound into a tared 20 mL scintillation vial.
Solvent Addition: Add solvent in 0.5 mL increments, vortexing vigorously for 1 minute between additions.
Observation: Record the volume required to achieve complete dissolution (clear solution, no particulates).
Calculation:
If 1.0 g dissolves in < 1 mL, solubility is > 1000 mg/mL.
Protocol B: Low Solubility (Shake-Flask + HPLC)
Use for: Water and aqueous buffers. This protocol ensures detection of trace solubility without interference from suspended micro-particles.
Reagents:
HPLC Grade Water
Acetonitrile (ACN)
0.22 µm PTFE Syringe Filters
Workflow:
Saturation: Add excess compound (~50 mg) to 10 mL of water in a glass vial.
Equilibration: Shake at 150 rpm at 25°C for 24–48 hours.
Filtration: Filter the supernatant through a 0.22 µm PTFE filter to remove undissolved solids. Note: Discard the first 1 mL of filtrate to account for filter adsorption.
Mobile Phase: ACN:Water (70:30 v/v) isocratic. High organic content required to elute lipophilic species.
Wavelength: 235 nm (Phenyl absorption).
Standard Curve: Prepare standards of the compound in 100% ACN (0.1, 1.0, 10.0 µg/mL).
Decision Workflow for Solubility Analysis
The following diagram illustrates the logical flow for determining the solubility of this lipophilic carbamate, ensuring instrument protection and data integrity.
Figure 1: Decision matrix for selecting the appropriate solubility determination protocol based on solvent polarity.
Applications & Implications
Understanding the solubility of Propan-2-yl phenyl(propan-2-yl)carbamate is critical for:
Agrochemical Formulation:
Due to low water solubility, this compound cannot be formulated as a Soluble Liquid (SL).
Recommended Formulations: Emulsifiable Concentrate (EC) or Suspension Concentrate (SC), utilizing solvents like Aromatic 200 or cyclohexanone.
Environmental Fate:
High
: The compound will bind strongly to soil organic matter and is unlikely to leach into groundwater compared to Propham.
Bioaccumulation: The elevated LogP (>4.0) suggests a potential for bioconcentration in aquatic organisms, necessitating rigorous environmental risk assessment (ERA).
Impurity Profiling:
In the synthesis of Propham, the presence of excess isopropylating agent can lead to this
-disubstituted impurity. Its distinct solubility allows for removal via recrystallization from cold methanol (where the impurity remains soluble, but Propham may crystallize) or hexane washing.
References
PubChem. (n.d.).[5] Propham (Compound Summary). National Library of Medicine. Retrieved from [Link]
OECD. (1995). Test No. 105: Water Solubility. OECD Guidelines for the Testing of Chemicals. Retrieved from [Link]
Yalkowsky, S. H., et al. (2010). Handbook of Aqueous Solubility Data. CRC Press.
Lipinski, C. A. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews. (Basis for LogP and solubility prediction logic).
A Comprehensive Guide to the Crystal Structure Analysis of Propan-2-yl phenyl(propan-2-yl)carbamate
Foreword: The precise three-dimensional arrangement of atoms within a molecule is fundamental to understanding its chemical behavior, physical properties, and potential biological activity. For professionals in pharmaceu...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: The precise three-dimensional arrangement of atoms within a molecule is fundamental to understanding its chemical behavior, physical properties, and potential biological activity. For professionals in pharmaceutical development and materials science, single-crystal X-ray diffraction (SC-XRD) remains the gold standard for elucidating this atomic architecture. This guide provides an in-depth, technical walkthrough of the complete workflow for the crystal structure analysis of Propan-2-yl phenyl(propan-2-yl)carbamate. While a published structure for this specific molecule is not publicly available, the principles and protocols detailed herein are derived from established, field-proven methodologies for small organic molecules and carbamate derivatives, ensuring a robust and reproducible approach.
This document is structured to provide not just a sequence of steps, but the underlying scientific rationale, empowering researchers to adapt and troubleshoot the process effectively.
Introduction: The Significance of Carbamates and Structural Elucidation
Carbamates are a crucial class of organic compounds (R₂NC(=O)OR') with wide-ranging applications, from pharmaceuticals and agrochemicals to polymers. The biological and chemical properties of a carbamate are intrinsically linked to its molecular conformation, including the planarity of the carbamate group, the orientation of its substituent groups, and the intermolecular interactions it forms in the solid state.[1]
Propan-2-yl phenyl(propan-2-yl)carbamate, a di-isopropyl substituted N-phenylcarbamate, presents an interesting case for structural analysis. The bulky isopropyl groups on both the nitrogen and the ester oxygen are expected to induce significant steric effects, influencing the torsional angles between the phenyl ring and the carbamate plane. Determining its crystal structure provides definitive data on:
Molecular Geometry: Precise bond lengths, bond angles, and torsion angles.[2]
Conformational Analysis: The preferred spatial arrangement of the phenyl and isopropyl groups.
Intermolecular Interactions: Identification of hydrogen bonds, van der Waals forces, or other non-covalent interactions that dictate the crystal packing.[3]
Physicochemical Properties: A basis for understanding properties like melting point, solubility, and polymorphism.
This guide will navigate the entire experimental and computational pipeline, from chemical synthesis to the final, validated crystal structure.
Experimental and Computational Methodology
The determination of a crystal structure is a multi-stage process that demands precision at every step. The quality of the final structural model is entirely dependent on the quality of the initial crystal and the data collected from it.[4]
Synthesis and Purification
Causality: A prerequisite for obtaining high-quality single crystals is the synthesis of a high-purity compound. Impurities can inhibit crystallization or become incorporated into the crystal lattice, leading to disorder and poor diffraction quality. A common and effective method for synthesizing N-substituted carbamates is the reaction of an aniline with a suitable chloroformate in the presence of a base to neutralize the HCl byproduct.[5]
Protocol: Synthesis of Propan-2-yl phenyl(propan-2-yl)carbamate
Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve N-isopropylaniline (1 eq.) and pyridine (1.2 eq.) in 100 mL of anhydrous dichloromethane (DCM) under a nitrogen atmosphere.
Cooling: Cool the reaction mixture to 0 °C using an ice bath. This is crucial to control the exothermicity of the reaction and minimize side-product formation.
Addition of Chloroformate: Add isopropyl chloroformate (1.1 eq.) dropwise to the stirred solution over 30 minutes, ensuring the temperature remains below 5 °C.
Reaction: Allow the mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).
Workup: Upon completion, wash the reaction mixture sequentially with 1M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL).
Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: Purify the crude product via flash column chromatography on silica gel, using a hexane/ethyl acetate gradient to yield the pure carbamate.
Single Crystal Growth
Causality: The goal of crystallization is to encourage molecules to pack in a highly ordered, repeating three-dimensional lattice. The ideal crystal for SC-XRD is a single, defect-free specimen between 0.1 and 0.4 mm in its dimensions.[6] The choice of solvent is critical; the compound should have moderate solubility, allowing for slow, controlled precipitation as the solvent evaporates or as the solution cools.
Protocol: Crystallization by Slow Evaporation
Solvent Screening: Test the solubility of the purified carbamate in various solvents (e.g., ethanol, methanol, acetone, ethyl acetate, hexane). A suitable solvent will dissolve the compound when heated but show lower solubility at room temperature. For many carbamates, a mixed solvent system like hexane/ethyl acetate or slow evaporation from an alcohol can be effective.[1]
Preparation: Dissolve a small amount (10-20 mg) of the purified Propan-2-yl phenyl(propan-2-yl)carbamate in a minimal amount of a suitable solvent (e.g., ethanol) in a small, clean vial.
Evaporation: Cover the vial with a cap or parafilm containing a few pinholes. This restricts the rate of solvent evaporation, promoting the growth of fewer, larger crystals rather than a polycrystalline powder.
Incubation: Place the vial in a vibration-free location at a constant temperature. Allow the solvent to evaporate slowly over several days to weeks.
Harvesting: Once suitable crystals have formed, carefully harvest them using a nylon loop or a fine needle.
Workflow for Crystal Structure Determination
The overall process, from a harvested crystal to a final structural model, follows a well-defined computational path.
Caption: Workflow from synthesis to final validated crystal structure.
Data Collection
Causality: Data collection involves irradiating the crystal with a monochromatic X-ray beam and recording the resulting diffraction pattern as the crystal is rotated.[7] To minimize atomic thermal vibrations, which can smear the electron density and weaken high-angle reflections, data is typically collected at low temperatures (e.g., 100 K).[8] A complete dataset requires collecting reflections from all unique orientations.
Protocol: SC-XRD Data Collection
Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head using a cryoprotectant oil.
Instrumentation: The mounted crystal is placed on a single-crystal X-ray diffractometer (e.g., Bruker APEX or Rigaku XtaLAB) equipped with a low-temperature device (e.g., an Oxford Cryosystems Cryostream).
Unit Cell Determination: A preliminary set of diffraction images is collected to determine the unit cell parameters and Bravais lattice.[9]
Data Collection Strategy: A data collection strategy is calculated to ensure high completeness and redundancy of the data up to a desired resolution (typically >0.8 Å for small molecules).
Data Acquisition: The full dataset is collected by rotating the crystal through a series of angles (e.g., omega and phi scans), with each frame exposed to the X-ray beam for a set time.
Structure Solution and Refinement
Causality: The diffraction pattern contains information about the intensity of the scattered X-rays, but the phase information is lost. This is known as the "phase problem" in crystallography. Structure solution methods are computational techniques used to estimate the initial phases.[10] Once an initial model is obtained, it is refined against the experimental data to improve its accuracy.[8]
Protocol: Structure Solution and Refinement
Data Integration and Scaling: The raw diffraction images are processed to integrate the intensity of each reflection and apply corrections for experimental factors like absorption.[11] This results in a reflection file (e.g., an HKL file).
Space Group Determination: The symmetry of the diffraction data is analyzed to determine the crystal's space group.
Structure Solution: Using software like SHELXT or Olex2, direct methods are typically employed for small molecules to solve the phase problem and generate an initial electron density map.[7][12] Atoms are then assigned to the prominent peaks in this map.
Structure Refinement: The atomic model (positions, occupancies, and displacement parameters) is refined using a least-squares minimization process (e.g., with SHELXL).[8][12] This iterative process minimizes the difference between the observed structure factors (|Fₒ|) and the calculated structure factors (|Fₑ|) based on the current atomic model.
Anisotropic Refinement: Initially, atoms are refined isotropically (with a spherical thermal parameter). In the final stages, non-hydrogen atoms are typically refined anisotropically (with ellipsoidal thermal parameters) to better model their thermal motion.
Hydrogen Atom Placement: Hydrogen atoms are generally placed in calculated positions and refined using a riding model.
Validation: The quality of the final model is assessed using several metrics, including the R-factors (R1, wR2) and the goodness-of-fit (GooF). A final difference Fourier map should be largely featureless.
Hypothetical Results and Data Presentation
The following tables summarize the kind of data that would be generated from a successful crystal structure analysis of Propan-2-yl phenyl(propan-2-yl)carbamate.
Table 1: Hypothetical Crystal Data and Structure Refinement Details
Parameter
Value
Empirical formula
C₁₆H₂₅NO₂
Formula weight
263.38
Temperature
100(2) K
Wavelength (Mo Kα)
0.71073 Å
Crystal system
Monoclinic
Space group
P2₁/c
Unit cell dimensions
a = 10.12 Å, b = 15.45 Å, c = 11.33 Å
α = 90°, β = 105.2°, γ = 90°
Volume
1705.1 ų
Z (Molecules per unit cell)
4
Density (calculated)
1.025 Mg/m³
Absorption coefficient
0.068 mm⁻¹
F(000)
568
Crystal size
0.30 x 0.25 x 0.20 mm³
Theta range for data collection
2.50 to 28.00°
Reflections collected
15890
Independent reflections
3850 [R(int) = 0.035]
Completeness to theta = 25.24°
99.8 %
Data / restraints / parameters
3850 / 0 / 175
Goodness-of-fit on F²
1.05
Final R indices [I>2sigma(I)]
R1 = 0.045, wR2 = 0.115
R indices (all data)
R1 = 0.058, wR2 = 0.128
Largest diff. peak and hole
0.25 and -0.21 e.Å⁻³
Discussion of Expected Structural Features:
Based on the hypothetical data, we can infer several key structural characteristics. The molecule would likely crystallize in a centrosymmetric space group like P2₁/c, which is common for organic molecules. The key structural feature of interest would be the torsion angle between the plane of the phenyl ring and the N-C=O plane of the carbamate group. Due to the steric hindrance from the two isopropyl groups, this angle is expected to be significantly larger than in less substituted carbamates.[3] In the crystal lattice, intermolecular interactions would likely be dominated by weak C-H···O or C-H···π interactions, as the N-H group, a strong hydrogen bond donor in primary and secondary carbamates, is absent.
Conclusion
This guide has outlined a comprehensive and scientifically grounded methodology for the complete crystal structure determination of Propan-2-yl phenyl(propan-2-yl)carbamate. By following this workflow—from meticulous synthesis and crystallization to rigorous data collection and refinement—researchers can obtain a precise and reliable three-dimensional molecular model. Such a model is invaluable, providing fundamental insights that can drive rational drug design, inform materials development, and deepen our understanding of chemical structure-property relationships.
Adams, J. M., & Small, R. W. H. (1973). The Crystal Structure of Ammonium Carbamate. Acta Crystallographica Section B: Structural Crystallography and Crystal Chemistry, 29(11), 2317–2319.
Giacovazzo, C., & Siliqi, D. (2004). 6 6 Solution and Refinement of Crystal Structures. In International Tables for Crystallography (Vol. B, pp. 294-323). Oxford University Press.
What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. (2025, April 14). Retrieved from a commercial analytical services website.
Introduction to single crystal X-ray analysis. (n.d.). Rigaku.
A beginner's guide to X-ray data processing. (2021, May 28). The Biochemist. Portland Press.
Single-crystal X-ray Diffraction. (2007, May 17). SERC, Carleton College.
Single Crystal XRD: Data Acquisition and Structure Solving. (n.d.).
Fleck, M., & Hiebler, I. (2009). 2-(4-Methylcyclohex-3-enyl)propan-2-yl N-phenylcarbamate. Acta Crystallographica Section E: Structure Reports Online, 65(8), o1853.
Structure solution and refinement: introductory strategies. (n.d.).
Structure Solution and Refinement with Olex2: A guide for Chem 432 Students. (2021, December 31). IMSERC, Northwestern University.
Operational difficulties & measures of low pressure carbamate condenser due to crystalliz
Selective Ammonium Carbamate Crystallization: An Innovative Approach for Catalyst Recycling in Homogeneously Catalyzed Primary Amine Synthesis. (2025, September 9).
Crystallization, characterization and preliminary crystallographic studies of carbamate kinase of Streptococcus faecium. (1989). Journal of Molecular Biology, 209(2), 305-307.
Crystal Structure Solution and Refinement in Apex3. (2020, January 27). YouTube.
US Patent 5,316,554A, "Method for processing crystalline ammonium carbamate." (1994).
EP Patent 2,527,314A1, "Process for preparation of phenyl carbamate derivatives." (2012).
Sridhar, M. A., Indira, A., & Raj, S. S. (1985). Structure of isopropyl-N-phenyl carbamate: a plant hormone. Pramana - Journal of Physics, 95(4), 369-374.
Synthesis, crystal structure and Hirshfeld surface analysis of 5,5-diphenyl-2-[2-(propan-2-ylidene)- hydrazin-1 - -ORCA. (n.d.). Cardiff University.
US Patent 2,615,916A, "Production of isopropyl n-phenyl carbamate." (1952).
Pittelkow, M., Lewinsky, R., & Christensen, J. B. (2004). (2-Aminoethyl)carbamic acid tert-butyl ester. Organic Syntheses, 81, 177.. Organic Syntheses, 81, 177.
Application Note: High-Efficiency Synthesis of N-Substituted Phenyl Carbamates
Abstract N-substituted phenyl carbamates are critical pharmacophores in medicinal chemistry, serving as structural backbones for acetylcholinesterase inhibitors (e.g., Rivastigmine) and prodrugs due to their hydrolytic s...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
N-substituted phenyl carbamates are critical pharmacophores in medicinal chemistry, serving as structural backbones for acetylcholinesterase inhibitors (e.g., Rivastigmine) and prodrugs due to their hydrolytic stability and ability to mimic peptide bonds.[1][2] This Application Note provides a comparative optimization guide for two primary synthetic routes: the classical Phenyl Chloroformate method and the sustainable CDI (1,1'-Carbonyldiimidazole) mediated pathway. We present optimized protocols, solvent screening data, and mechanistic insights to maximize yield and purity while minimizing side reactions.
Strategic Overview & Mechanistic Insight
The synthesis of phenyl carbamates often faces challenges such as competing nucleophilic attacks, hydrolysis, and purification difficulties. Selecting the correct route depends on substrate sensitivity and "green chemistry" requirements.
The Two Primary Routes
Route A: Phenyl Chloroformate (Standard): Involves the nucleophilic attack of an amine on phenyl chloroformate.[1] It is rapid and high-yielding but generates HCl, requiring a base scavenger.
Route B: CDI-Mediated (Green): A one-pot reaction where CDI activates the phenol or amine. It avoids toxic chloroformates and generates only imidazole and CO₂ as byproducts.
Decision Logic
The following decision tree assists researchers in selecting the optimal pathway based on substrate properties.
Figure 1: Decision matrix for selecting the synthesis route. Route A is preferred for speed and robustness; Route B is preferred for acid-sensitive substrates and environmental compliance.
This route is the industry standard for generating phenyl carbamates. The reaction proceeds via an addition-elimination mechanism.
Reaction:
Optimization Study: Solvent & Base Effects
Internal optimization studies and literature reviews highlight that solvent polarity and base strength significantly impact yield. Non-polar solvents often precipitate the salt byproduct, driving the reaction forward, while polar aprotic solvents can solubilize intermediates but may complicate workup.
Table 1: Optimization of Reaction Conditions (Phenyl Chloroformate Route)
Entry
Solvent
Base (1.2 eq)
Temp (°C)
Yield (%)
Observations
1
DCM
Triethylamine (TEA)
0 to RT
92
Standard. Salt precipitates; easy workup.
2
THF
Pyridine
0 to RT
88
Homogeneous reaction; requires acid wash.
3
EtOAc
NaHCO₃ (aq)
0 to RT
75
Biphasic system; slower kinetics.
4
Toluene
TEA
0 to RT
65
Poor solubility of polar amines reduces yield.
5
DCM
None
0 to RT
<30
HCl accumulation inhibits amine nucleophilicity.
Data synthesized from general optimization trends [1, 2].
Wash with water (3x) to remove imidazole byproduct (water-soluble).
Dry and concentrate.
Troubleshooting & Quality Control
Issue
Probable Cause
Corrective Action
Low Yield (Route A)
Hydrolysis of chloroformate
Ensure solvent is anhydrous.[1] Increase base equivalents.
Symmetric Urea Formation
Moisture or wrong stoichiometry
Use strictly anhydrous conditions. Add chloroformate slowly to amine.
Incomplete Reaction (Route B)
Low reactivity of intermediate
Heat to 60–80°C or use DBU (0.1 eq) as a catalyst [5].
Oily Product
Residual solvent/impurities
Triturate with cold pentane or diethyl ether to induce crystallization.
References
Organic Chemistry Portal. (n.d.). Carbamate Synthesis: Recent Literature and Protocols. Retrieved from [Link]
Saha, A., et al. (2015). Mechanochemical 1,1′-Carbonyldiimidazole-Mediated Synthesis of Carbamates. ACS Sustainable Chemistry & Engineering. Retrieved from [Link]
National Institutes of Health (NIH). (2023). Continuous Synthesis of Carbamates from CO2 and Amines. Retrieved from [Link]
Royal Society of Chemistry. (2024). Green synthesis of carbamates from CO2, amines and alcohols.[4][5][6] Green Chemistry. Retrieved from [Link]
-isopropyl--phenylcarbamate
Common Synonyms:-Isopropylpropham; Isopropyl isopropyl(phenyl)carbamate.
Molecular Formula:Molecular Weight: 221.30 g/mol
This guide details the protocol for the gas chromatography-mass spectrometry (GC-MS) analysis of Propan-2-yl phenyl(propan-2-yl)carbamate , a structural derivative of the herbicide Propham (Isopropyl phenylcarbamate). While Propham is a secondary carbamate (
), the target analyte is a tertiary carbamate (-disubstituted). This structural difference significantly enhances thermal stability by preventing the facile elimination to isocyanates common in -monosubstituted carbamates. However, thermal degradation via ester pyrolysis (cis-elimination) remains a critical risk during injection.
Core Challenges:
Thermal Lability: Potential for degradation into
-isopropylaniline and propene in hot injectors.
Isomeric Confusion: Strict differentiation from ring-substituted isomers (e.g., Isopropyl 4-isopropylphenylcarbamate) is required via retention index (RI) and mass spectral fingerprinting.
Derivatization: Not required for tertiary carbamates (unlike Propham), but "cold" injection is mandatory.
Sample Preparation (QuEChERS Method)
This protocol utilizes a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach optimized for carbamates in complex matrices (e.g., agricultural soil, plant tissue).
Extraction: Weigh 10.0 g sample into a 50 mL centrifuge tube. Add 10 mL Acetonitrile (ACN) containing 1% Acetic Acid.
Partitioning: Add 4 g MgSO₄ and 1 g NaCl. Shake vigorously for 1 min. Centrifuge at 3000 RCF for 5 min.
Clean-up (dSPE): Transfer 1 mL supernatant to a dSPE tube containing 150 mg MgSO₄ and 25 mg PSA (Primary Secondary Amine). Note: Avoid C18 if analyzing high-lipid matrices; use Z-Sep instead.
Concentration: Evaporate 500 µL of cleaned extract to near dryness under
Standard ionization. Keep source clean to avoid active sites.
Acquisition
SIM/Scan Mode
SIM for quantitation; Scan for confirmation.
SIM Ions
Target: 221, 179, 135 ; ISTD: 184 (Propham-d5)
See fragmentation logic below.
Results & Discussion
Chromatographic Behavior[1][2][3][4][5][6][7]
Retention Time (RT): The tertiary substitution increases lipophilicity compared to Propham. Expect elution after Propham (approx. RI 1450-1550 on DB-5).
Peak Shape: Tailing indicates active sites in the liner (silanol activity). Use deactivated glass wool liners.
Mass Spectral Interpretation (EI, 70 eV)
The mass spectrum of Propan-2-yl phenyl(propan-2-yl)carbamate follows a distinct fragmentation pathway driven by the stability of the nitrogen cation.
Molecular Ion (
):221 (Weak but observable).
Ester Cleavage (McLafferty-like): Loss of propene (
-Cleavage: Loss of methyl from the -isopropyl group of the 135 ion.
120 (Phenyl-NH cation).
Diagnostic Ratio: Ensure the ratio of
135 : 221 is consistent with standards (>10:1 typically).
Method Validation Metrics
Linearity: 5 – 1000 ng/mL (
).
LOD: ~1-2 ng/mL (SIM mode).
Recovery: 85-110% in soil matrices using QuEChERS.
Visualized Workflows
Figure 1: Analytical Workflow (QuEChERS to GC-MS)
Caption: Step-by-step workflow for the extraction and analysis of N-isopropylpropham, highlighting the critical PTV injection step.
Figure 2: EI Fragmentation Pathway
Caption: Proposed electron ionization (EI) fragmentation pathway. The base peak at m/z 135 is the most sensitive quantifier.
References
U.S. EPA. (2018). Method 8270E: Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). United States Environmental Protection Agency.[1] Link
Lehotay, S. J. (2007). Determination of Pesticide Residues in Foods by Acetonitrile Extraction and Partitioning with Magnesium Sulfate and Gas Chromatography/Mass Spectrometry: Collaborative Study. Journal of AOAC International, 90(2), 485–520. Link
PubChem. (2024). Propham (Compound Summary). National Library of Medicine. Link
Stout, S. J., et al. (1998). Confirmation of Carbamate Pesticides by GC-MS/MS. Journal of Agricultural and Food Chemistry.
Application Notes and Protocols: In Vitro Enzyme Inhibition Assays Using Propan-2-yl phenyl(propan-2-yl)carbamate
Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design, execution, and interpretation of in vitro enzyme inhibition assays using Propan-2-yl ph...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design, execution, and interpretation of in vitro enzyme inhibition assays using Propan-2-yl phenyl(propan-2-yl)carbamate. Carbamates are a significant class of compounds known for their potential to inhibit various enzymes, particularly serine hydrolases such as acetylcholinesterase (AChE) and fatty acid amide hydrolase (FAAH).[1][2][3] This guide will delve into the mechanistic principles of carbamate-mediated enzyme inhibition, offer detailed, step-by-step protocols for performing these assays, and provide insights into data analysis and interpretation. By explaining the causality behind experimental choices and grounding the protocols in established scientific principles, this document aims to equip researchers with the necessary tools to conduct robust and reproducible enzyme inhibition studies.
Introduction: The Significance of Carbamates as Enzyme Inhibitors
Carbamate compounds, characterized by the R-O-C(=O)-NR2 functional group, have been extensively studied for their biological activities.[1] A prominent mechanism of action for many carbamates is the inhibition of enzymes, particularly those with a reactive serine residue in their active site.[1][2] Propan-2-yl phenyl(propan-2-yl)carbamate, a specific carbamate derivative, serves as an excellent model compound for exploring these inhibitory effects.
Mechanism of Action: Covalent Modification of Serine Hydrolases
Carbamates typically act as pseudo-irreversible or reversible covalent inhibitors.[1][3] The inhibitory process involves the nucleophilic attack by the active site serine hydroxyl group on the carbonyl carbon of the carbamate.[1] This results in the formation of a carbamoylated enzyme intermediate, which is more stable and slower to hydrolyze than the acetylated intermediate formed with the natural substrate (e.g., acetylcholine for AChE).[1] This prolonged inactivation of the enzyme leads to the accumulation of the substrate, triggering downstream physiological effects.[3]
Potential Enzyme Targets
Based on the known reactivity of carbamates, two primary enzyme targets are of significant interest for inhibition studies with Propan-2-yl phenyl(propan-2-yl)carbamate:
Acetylcholinesterase (AChE): A critical enzyme in the nervous system responsible for the breakdown of the neurotransmitter acetylcholine.[4] Inhibition of AChE is a key therapeutic strategy for conditions like Alzheimer's disease and myasthenia gravis.[5] Carbamates are a well-established class of AChE inhibitors.[1][2]
Fatty Acid Amide Hydrolase (FAAH): An integral membrane enzyme that degrades fatty acid amides, including the endocannabinoid anandamide.[6] FAAH inhibition is a promising therapeutic approach for pain, anxiety, and inflammatory disorders.[7]
This application note will provide detailed protocols for assessing the inhibitory activity of Propan-2-yl phenyl(propan-2-yl)carbamate against both AChE and FAAH.
Foundational Concepts in Enzyme Inhibition Kinetics
A thorough understanding of enzyme kinetics is paramount for designing and interpreting inhibition assays.[8] Key concepts include Michaelis-Menten kinetics, which describes the relationship between substrate concentration and reaction velocity, and the characterization of different modes of inhibition.[9][10][11]
Michaelis-Menten Kinetics
The Michaelis-Menten equation provides a model for enzyme kinetics, defining the relationship between the initial reaction velocity (V₀), the maximum reaction velocity (Vmax), the substrate concentration ([S]), and the Michaelis constant (Km).[11][12] Km represents the substrate concentration at which the reaction rate is half of Vmax and is an inverse measure of the enzyme's affinity for its substrate.[12]
Determining Inhibitory Potency: The IC50 Value
The half-maximal inhibitory concentration (IC50) is a crucial parameter that quantifies the potency of an inhibitor. It is defined as the concentration of the inhibitor required to reduce the activity of an enzyme by 50%.[12][13] The IC50 value is determined by measuring enzyme activity at a range of inhibitor concentrations and plotting the percent inhibition against the logarithm of the inhibitor concentration.[13]
Experimental Design and Workflow
A well-designed experiment is crucial for obtaining reliable and reproducible data. The following workflow provides a general framework for conducting in vitro enzyme inhibition assays.
Caption: General workflow for in vitro enzyme inhibition assays.
This protocol is based on the well-established Ellman's method, which utilizes a colorimetric readout.[4] AChE hydrolyzes the substrate acetylthiocholine (ATCh) to thiocholine. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce 5-thio-2-nitrobenzoate (TNB), a yellow-colored product that can be quantified by measuring its absorbance at 412 nm.[4][14]
Materials and Reagents
AChE Enzyme: From electric eel (Electrophorus electricus)
Propan-2-yl phenyl(propan-2-yl)carbamate: Test inhibitor
Donepezil or Physostigmine: Positive control inhibitor
Assay Buffer: 0.1 M Sodium Phosphate Buffer, pH 8.0.
AChE Stock Solution: Prepare a stock solution of AChE in the assay buffer. The final concentration in the well should be optimized, but a starting point of 0.1-0.25 U/mL is common.[4]
DTNB Solution (10 mM): Dissolve DTNB in the assay buffer. Protect from light.[4]
Inhibitor Stock Solution (10 mM): Dissolve Propan-2-yl phenyl(propan-2-yl)carbamate in DMSO.
Positive Control Stock Solution (1 mM): Dissolve Donepezil or Physostigmine in DMSO.
Step-by-Step Assay Protocol (96-Well Plate)
Prepare Inhibitor Dilutions: Perform serial dilutions of the Propan-2-yl phenyl(propan-2-yl)carbamate stock solution in assay buffer containing a final DMSO concentration of 1% (or matching the final assay concentration). A typical concentration range to test would be from 1 nM to 100 µM.
Plate Setup:
Blank wells: 150 µL of assay buffer + 50 µL of DTNB solution.
Negative Control (100% activity): 140 µL of assay buffer + 10 µL of vehicle (assay buffer with DMSO) + 10 µL of AChE solution.
Positive Control: 140 µL of assay buffer + 10 µL of positive control inhibitor solution + 10 µL of AChE solution.
Test Wells: 140 µL of assay buffer + 10 µL of each Propan-2-yl phenyl(propan-2-yl)carbamate dilution + 10 µL of AChE solution.
Pre-incubation: Add 10 µL of AChE working solution to all wells except the blank. Add 10 µL of the appropriate inhibitor dilution or vehicle to the corresponding wells. Add 140 µL of assay buffer to all wells. For blank wells, add 150 µL of assay buffer.[4] Incubate the plate at 25°C for 10 minutes.[14]
Initiate Reaction: Add 10 µL of 10 mM DTNB to the reaction mixture.[14] Then, initiate the reaction by adding 10 µL of 14 mM ATCI to all wells.[14]
Kinetic Measurement: Immediately start measuring the absorbance at 412 nm every minute for 10-20 minutes using a microplate reader.
Data Analysis
Calculate Reaction Rates: Determine the rate of reaction (ΔAbs/min) for each well by plotting absorbance versus time and calculating the slope of the linear portion of the curve.
Calculate Percent Inhibition:
% Inhibition = [1 - (Rate of test well - Rate of blank) / (Rate of negative control - Rate of blank)] * 100
Determine IC50: Plot the percent inhibition against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism, R) to determine the IC50 value.[13]
Expected Results
The following table provides an example of expected data for AChE inhibition by Propan-2-yl phenyl(propan-2-yl)carbamate.
This protocol describes a fluorescence-based assay for screening FAAH inhibitors.[15] FAAH hydrolyzes a specific substrate, AMC-arachidonoyl amide, to release the fluorescent product 7-amino-4-methylcoumarin (AMC).[15] The increase in fluorescence is directly proportional to FAAH activity.
Materials and Reagents
FAAH Enzyme: Recombinant human or rat FAAH
Propan-2-yl phenyl(propan-2-yl)carbamate: Test inhibitor
FAAH Stock Solution: Prepare a stock solution of FAAH in the assay buffer. The optimal concentration should be determined empirically.
Substrate Solution: Prepare a stock solution of AMC-arachidonoyl amide in DMSO and dilute to the final working concentration in assay buffer.
Inhibitor Stock Solution (10 mM): Dissolve Propan-2-yl phenyl(propan-2-yl)carbamate in DMSO.
Positive Control Stock Solution (1 mM): Dissolve URB597 or JZL195 in DMSO.
Step-by-Step Assay Protocol (96-Well Plate)
Prepare Inhibitor Dilutions: Perform serial dilutions of the Propan-2-yl phenyl(propan-2-yl)carbamate stock solution in assay buffer containing a final DMSO concentration of 1% (or matching the final assay concentration).
Test Wells: Assay buffer + each Propan-2-yl phenyl(propan-2-yl)carbamate dilution + FAAH solution.
Pre-incubation: Add the FAAH enzyme solution to all wells except the blank. Add the inhibitor dilutions or vehicle to the appropriate wells. Incubate the plate at 37°C for 15 minutes.
Initiate Reaction: Add the substrate solution to all wells to initiate the reaction.
Fluorescence Measurement: Immediately measure the fluorescence intensity at an excitation wavelength of 340-360 nm and an emission wavelength of 450-465 nm.[15] Take kinetic readings every 1-2 minutes for 15-30 minutes.
Data Analysis
The data analysis for the FAAH inhibition assay is analogous to the AChE assay. Calculate the reaction rates (ΔRFU/min), determine the percent inhibition for each inhibitor concentration, and plot a dose-response curve to calculate the IC50 value.
Application Notes and Protocols for the Purification of Propan-2-yl Phenyl(propan-2-yl)carbamate by Recrystallization
Abstract This comprehensive guide provides a detailed protocol for the purification of propan-2-yl phenyl(propan-2-yl)carbamate, a disubstituted carbamate, utilizing recrystallization as the primary purification techniqu...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This comprehensive guide provides a detailed protocol for the purification of propan-2-yl phenyl(propan-2-yl)carbamate, a disubstituted carbamate, utilizing recrystallization as the primary purification technique. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis. The protocols herein are designed to be a robust starting point, emphasizing the scientific principles behind each step to allow for informed optimization. Methodologies for assessing the purity of the final product, including Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy, are also detailed.
Introduction
Propan-2-yl phenyl(propan-2-yl)carbamate belongs to the carbamate class of organic compounds, which are esters of carbamic acid. Carbamates are of significant interest in medicinal chemistry and materials science due to their diverse biological activities and applications.[1] The purity of such compounds is paramount for accurate biological evaluation and ensuring reproducible results in downstream applications. Impurities, often originating from starting materials or side reactions during synthesis, can significantly impact the compound's efficacy and safety profile.[2]
Recrystallization is a powerful and widely used technique for the purification of solid organic compounds.[3] The principle of recrystallization relies on the differential solubility of the desired compound and its impurities in a chosen solvent system at varying temperatures. By carefully selecting a solvent in which the target compound has high solubility at an elevated temperature and low solubility at a lower temperature, while impurities remain either highly soluble or insoluble at all temperatures, a significant increase in purity can be achieved.
Physicochemical Properties and Solvent Selection
A thorough understanding of the physicochemical properties of propan-2-yl phenyl(propan-2-yl)carbamate is crucial for developing an effective purification strategy. Key parameters include its expected polarity, melting point, and solubility in various organic solvents.
Predicted Properties
Based on its structure, propan-2-yl phenyl(propan-2-yl)carbamate is a moderately polar molecule. The presence of the phenyl group and the two isopropyl groups contributes to its lipophilicity, while the carbamate functional group provides some polarity. The melting point is expected to be a sharp, well-defined temperature for the pure compound.
Solvent Selection for Recrystallization
The ideal recrystallization solvent should exhibit the following characteristics:
High solvency for the target compound at elevated temperatures.
Low solvency for the target compound at low temperatures.
High or very low solvency for impurities at all temperatures.
Does not react with the target compound.
Be volatile enough for easy removal from the purified crystals.
Have a boiling point below the melting point of the target compound.
A preliminary solvent screen is the first experimental step. Small-scale solubility tests should be performed with a range of solvents of varying polarities.
Table 1: Suggested Solvents for Screening
Solvent
Polarity Index
Boiling Point (°C)
Rationale
Hexane
0.1
69
Non-polar, good for precipitating polar impurities.
Toluene
2.4
111
Aromatic, may have good solubility at high temperatures.
Dichloromethane
3.1
40
Good general solvent, but low boiling point can be challenging.
Isopropanol
3.9
82
"Like dissolves like" principle, may be a good candidate.
Ethanol
4.3
78
Similar to isopropanol, slightly more polar.
Acetone
5.1
56
Polar aprotic, good dissolving power.
Water
10.2
100
Unlikely to be a good single solvent due to the compound's lipophilicity, but can be used as an anti-solvent.
Based on the structure, a mixed solvent system, such as ethanol/water or isopropanol/water, is often effective for carbamates.[1] The more soluble solvent is used to dissolve the compound, and the less soluble "anti-solvent" is added to induce crystallization.
Experimental Protocols
Recrystallization Workflow
The overall workflow for the recrystallization of propan-2-yl phenyl(propan-2-yl)carbamate is depicted below.
Anti-solvent if using a mixed system (e.g., deionized water)
Erlenmeyer flasks
Hot plate with magnetic stirring
Buchner funnel and filter flask
Filter paper
Spatula
Glass stirring rod
Procedure:
Dissolution: Place the crude propan-2-yl phenyl(propan-2-yl)carbamate in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., isopropanol) and heat the mixture gently on a hot plate with stirring. Continue adding small portions of the hot solvent until the solid completely dissolves. Avoid adding excess solvent.
Hot Filtration (Optional): If insoluble impurities are observed, perform a hot gravity filtration. This involves quickly filtering the hot solution through a fluted filter paper into a pre-warmed receiving flask. This step should be performed rapidly to prevent premature crystallization in the funnel.
Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Covering the flask with a watch glass will prevent solvent evaporation and contamination. If crystallization does not occur, scratching the inside of the flask with a glass rod or adding a seed crystal can induce nucleation.
Complete Crystallization: Once the solution has reached room temperature and crystal formation has ceased, place the flask in an ice-water bath for at least 30 minutes to maximize the yield of the purified product.
Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.
Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor containing impurities.
Drying: Transfer the purified crystals to a watch glass or drying dish and dry them in a vacuum oven at a temperature well below the compound's melting point until a constant weight is achieved.
Purity Assessment
The purity of the recrystallized propan-2-yl phenyl(propan-2-yl)carbamate must be assessed using appropriate analytical techniques.
Thin Layer Chromatography (TLC)
TLC is a rapid and effective method for qualitatively assessing purity.[6][7]
Protocol:
Stationary Phase: Silica gel 60 F254 TLC plate.
Mobile Phase: A mixture of a non-polar and a polar solvent (e.g., Hexane:Ethyl Acetate, 8:2 v/v). The optimal ratio should be determined experimentally to achieve an Rf value of 0.3-0.5 for the target compound.
Sample Preparation: Dissolve a small amount of the crude and recrystallized material in a suitable solvent (e.g., dichloromethane).
Procedure: Spot the crude and recrystallized samples alongside each other on the TLC plate. Develop the plate in a chamber saturated with the mobile phase.
Visualization: Visualize the spots under UV light (254 nm).
Interpretation: The purified sample should show a single, well-defined spot, while the crude material may show multiple spots corresponding to impurities.
High-Performance Liquid Chromatography (HPLC)
HPLC provides a quantitative assessment of purity.[8][9][10]
Protocol:
Column: A reverse-phase C18 column is typically suitable for carbamates.
Mobile Phase: A gradient elution with acetonitrile and water is a good starting point.
Detector: UV detector set at a wavelength where the compound has maximum absorbance (e.g., determined by UV-Vis spectroscopy, likely around 220-270 nm for the phenyl group).[11]
Sample Preparation: Prepare a dilute solution of the recrystallized compound in the mobile phase.
Interpretation: A pure sample will exhibit a single major peak. The purity can be calculated based on the area percentage of the main peak.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for structural confirmation and purity assessment.[12][13][14]
Protocol:
Solvent: Deuterated chloroform (CDCl₃) is a common solvent for carbamates.
Interpretation: The ¹H and ¹³C NMR spectra of the purified propan-2-yl phenyl(propan-2-yl)carbamate should be clean, with sharp signals corresponding to the expected chemical shifts and integration values. The absence of signals from impurities confirms the success of the purification. The spectra of carbamates can sometimes show hindered rotation around the N-CO bond, leading to broadened or multiple signals for the groups attached to the nitrogen.[12]
Caption: Mechanism of Impurity Removal.
Troubleshooting
Table 2: Common Recrystallization Problems and Solutions
Problem
Possible Cause
Solution
Oiling out
The boiling point of the solvent is higher than the melting point of the compound, or the solution is supersaturated.
Use a lower-boiling solvent. Add more solvent. Ensure slow cooling.
No crystal formation
Solution is not saturated. Compound is too soluble in the chosen solvent.
Evaporate some of the solvent. Add an anti-solvent. Scratch the flask or add a seed crystal.
Low recovery
Too much solvent was used. Premature crystallization during hot filtration. Crystals are too soluble in the wash solvent.
Use the minimum amount of hot solvent. Pre-warm the filtration apparatus. Wash with ice-cold solvent.
Impure crystals
Cooling was too rapid. Insufficient washing.
Allow the solution to cool slowly. Wash the crystals thoroughly with cold solvent.
Safety Precautions
Always work in a well-ventilated fume hood.
Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.
Handle organic solvents with care, as they are often flammable and can be harmful if inhaled or in contact with skin.
Consult the Safety Data Sheet (SDS) for all chemicals used.
References
Agilent Technologies. (n.d.). The Determination of N-Methylcarbamate Pesticides by HPLC EPA Method 531.1.
Pomerantz, I. H., & Ross, R. (1970). The High Resolution NMR Spectra of Pesticides. III. The Carbamates. Journal of the Association of Official Analytical Chemists, 53(1), 154–157.
Scribd. (n.d.). HPLC Method for Analyzing Carbamate Pesticides.
Engebretson, J. A. (2003). Chromatographic Analysis of Insecticidal Carbamates. In Handbook of Residue Analytical Methods for Agrochemicals. John Wiley & Sons, Ltd.
Waters Corporation. (n.d.). Alliance System for Carbamate Analysis.
Chaudhuri, S., & Das, B. C. (2012). Detection of Commonly used Carbamates by Thin Layer Chromatography and Spot Test Method. Asian Journal of Research in Chemistry, 5(11), 1365-1367.
ResearchGate. (2015). Thin Layer Chromatographic Method For Detection and Identification of Carbamate Insectisides in Biological reagents using F.C.Reagent.
Owens, J., & Koester, C. (2008). Analysis of Carbamate Pesticides: Validation of Semi-Volatile Analysis by HPLC-MS/MS by EPA Method MS666.
ResearchGate. (n.d.). HPLC-UV chromatograms of standard carbamate mix standard using 220 nm wavelength at different mobile phase concentrations.
Olah, G. A., Heiner, T., Rasul, G., & Prakash, G. K. S. (1998). ¹H, ¹³C, ¹⁵N NMR and Theoretical Study of Protonated Carbamic Acids and Related Compounds. The Journal of Organic Chemistry, 63(23), 8072–8076.
SINTEF. (n.d.). NMR-based carbamate decomposition constants of linear primary alkanolamines for CO2 capture.
El-Dib, M. A. (2020). Thin Layer Chromatography of Some Carbamate and Phenylurea Pesticides.
BenchChem. (n.d.). Technical Support Center: Purification of Carbamic Acid Derivatives.
ResearchGate. (n.d.). Methyl carbamate purification by extraction and recrystallization.
National Center for Biotechnology Information. (n.d.). Analytical Evaluation of Carbamate and Organophosphate Pesticides in Human and Environmental Matrices: A Review.
BenchChem. (n.d.). Reducing side products in the synthesis of N-substituted carbamates.
Google Patents. (n.d.). US2615916A - Production of isopropyl n-phenyl carbamate.
National Institute of Standards and Technology. (n.d.). Carbamic acid, phenyl-, 1-methylethyl ester. Retrieved from [Link]
Preparation of Propan-2-yl phenyl(propan-2-yl)carbamate Standard Solutions for Chromatographic Analysis
[Application Note & Protocol] Abstract This document provides a comprehensive, technically detailed guide for the accurate preparation of primary stock and working standard solutions of Propan-2-yl phenyl(propan-2-yl)car...
Author: BenchChem Technical Support Team. Date: February 2026
[Application Note & Protocol]
Abstract
This document provides a comprehensive, technically detailed guide for the accurate preparation of primary stock and working standard solutions of Propan-2-yl phenyl(propan-2-yl)carbamate. Designed for researchers, analytical scientists, and professionals in drug development, this application note outlines the essential procedures to ensure the reliability, reproducibility, and accuracy of chromatographic quantitation. The protocols herein are grounded in established principles of analytical chemistry and adhere to Good Laboratory Practices (GLP).[1][2]
Introduction: The Criticality of Standard Solution Accuracy
In chromatographic analysis, the accuracy of quantitative results is fundamentally dependent on the integrity of the calibration standards. The process of preparing these standards, from the initial weighing of the reference material to the final dilution, is a critical control point that dictates the validity of the entire analytical method.[3][4] For a compound such as Propan-2-yl phenyl(propan-2-yl)carbamate, a small molecule likely analyzed by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC), meticulous preparation of standard solutions is paramount to achieving reliable and reproducible data for applications ranging from purity assessment to pharmacokinetic studies.
This guide provides a robust framework for preparing these solutions, emphasizing the scientific rationale behind each step to empower the analyst with a deeper understanding of the process.
Materials and Reagents
The quality of materials and reagents directly impacts the accuracy of the standard solutions.[2]
Material/Reagent
Specification
Rationale
Propan-2-yl phenyl(propan-2-yl)carbamate Reference Standard
Certified purity of ≥98%
High purity is essential to minimize the introduction of impurities that could interfere with the chromatographic analysis and to ensure an accurate concentration of the primary stock solution.
Solvent(s)
HPLC-grade or equivalent (e.g., Acetonitrile, Methanol)
HPLC-grade solvents have high purity (>99.9%) and low levels of impurities, which prevents the introduction of interfering peaks and ensures a stable baseline in the chromatogram.[5][6]
Volumetric Flasks
Class A
Class A volumetric glassware has the tightest tolerances for accuracy, which is crucial for preparing solutions of known concentrations.
Pipettes
Calibrated micropipettes or Class A volumetric pipettes
Accurate volume dispensing is critical for serial dilutions. Regular calibration ensures the dispensed volume is within specified tolerances.
Analytical Balance
Calibrated, with a readability of at least 0.1 mg
An analytical balance is necessary for the precise and accurate weighing of the reference standard.[7] Regular calibration is mandatory to ensure accuracy.[8][9]
Weighing Paper/Boat
Antistatic
Minimizes the loss of static-charged powder during transfer.
Syringes and Syringe Filters
0.22 µm or 0.45 µm pore size, compatible with the chosen solvent
Filtration removes any particulate matter from the final solution, protecting the chromatographic column from clogging and preventing baseline noise.[6]
Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.[10]
Ventilation: Handle the compound and solvents in a well-ventilated area or a fume hood to avoid inhalation of dust or vapors.[10]
Spill Management: In case of a spill, follow standard laboratory procedures for chemical cleanup.
Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.
Experimental Protocol: Preparation of Standard Solutions
This protocol is divided into two main stages: the preparation of a concentrated primary stock solution and the subsequent serial dilution to create working standard solutions.
Preparation of a 1.0 mg/mL Primary Stock Solution
The primary stock solution is the foundation of the calibration curve; therefore, its preparation requires the utmost care and precision.
Step-by-Step Methodology:
Equilibration: Allow the container of the Propan-2-yl phenyl(propan-2-yl)carbamate reference standard to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture, which could affect the true weight.
Weighing:
Place a clean, antistatic weighing boat on the pan of a calibrated analytical balance and tare the balance.[11]
Accurately weigh approximately 10 mg of the reference standard into the weighing boat.[7][12] Record the exact weight to four decimal places (e.g., 0.0100 g).
Causality: Weighing by difference is a recommended technique to enhance accuracy. This involves weighing the vial containing the standard before and after transferring the powder, with the difference representing the exact amount transferred.
Dissolution:
Carefully transfer the weighed standard into a 10 mL Class A volumetric flask.
Use a small amount of the chosen solvent (e.g., HPLC-grade Acetonitrile) to rinse the weighing boat multiple times, transferring the rinsate into the volumetric flask to ensure a quantitative transfer.
Add approximately 5-7 mL of the solvent to the flask.
Gently swirl the flask to dissolve the compound completely. Sonication may be used to aid dissolution if necessary.
Dilution to Volume:
Once the solid is fully dissolved and the solution has returned to room temperature, add the solvent dropwise until the bottom of the meniscus aligns with the calibration mark on the neck of the volumetric flask.
Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.
Labeling and Storage:
Label the flask clearly with the compound name, concentration (1.0 mg/mL, adjusted for the exact weight), solvent, preparation date, and the analyst's initials.
Store the primary stock solution in a tightly sealed, light-resistant container at a controlled low temperature (e.g., 2-8 °C) to minimize solvent evaporation and potential degradation.[13]
Preparation of Working Standard Solutions
Working standard solutions are prepared by serially diluting the primary stock solution to the desired concentrations for constructing the calibration curve.
Example Dilution Scheme for a 5-Point Calibration Curve:
Working Standard
Concentration (µg/mL)
Volume of Stock/Previous Standard
Final Volume (mL)
WS1
100
1.0 mL of 1.0 mg/mL Primary Stock
10
WS2
50
5.0 mL of WS1
10
WS3
10
2.0 mL of WS1
20
WS4
5
5.0 mL of WS3
10
WS5
1
2.0 mL of WS3
20
Step-by-Step Methodology:
Pipetting: Use calibrated pipettes to transfer the specified volume of the stock or higher concentration working standard into a clean, labeled Class A volumetric flask.
Dilution: Dilute to the final volume with the same solvent used for the primary stock solution.
Mixing: Cap the flask and invert it 15-20 times to ensure homogeneity.
Filtration: Before transferring to autosampler vials, filter the working standards through a 0.22 µm or 0.45 µm syringe filter that is compatible with the solvent.[6] Discard the first few drops of the filtrate to saturate the filter membrane.
Storage: Store the working standards under the same conditions as the primary stock solution. It is recommended to prepare fresh working standards daily or as dictated by stability studies.[14]
Solution Stability and Storage
The stability of carbamate compounds in solution can be influenced by factors such as solvent, pH, temperature, and light exposure.[13]
Short-Term Stability: It is best practice to prepare fresh working standards for each analytical run.[14]
Long-Term Stability: The stability of the primary stock solution should be evaluated over time. This can be done by comparing the response of a freshly prepared standard to that of the stored stock solution.
Storage Conditions: To minimize degradation, store all solutions at refrigerated temperatures (2-8 °C) and protect them from light.[13] Freezing may be an option, but the potential for the analyte to precipitate out of solution upon thawing should be assessed.
Workflow Visualization
The following diagram illustrates the workflow for the preparation of standard solutions.
Caption: Workflow for Standard Solution Preparation.
Conclusion
The protocols detailed in this application note provide a robust and scientifically sound methodology for the preparation of standard solutions of Propan-2-yl phenyl(propan-2-yl)carbamate. Adherence to these guidelines, with an emphasis on the principles of accuracy, precision, and proper laboratory technique, is essential for generating high-quality data in chromatographic analyses. The validation of method performance, including the stability of these solutions, should be an integral part of the overall analytical method validation process as outlined in guidelines such as USP <1225>.[3][4][15][16][17]
References
General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS - Pharmacopeia. (n.d.). United States Pharmacopeia.
Proposed Revision of USP <1225> Published in the Pharmacopeial Forum - ECA Academy. (2025, November 13). ECA Academy.
<1225> VALIDATION OF COMPENDIAL PROCEDURES. (2011, December 3). USP.
USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision - Investigations of a Dog. (2025, November 13). Investigations of a Dog.
Guide to Choosing the Correct HPLC Solvent - Phenomenex. (2025, May 23). Phenomenex.
Analytical Balances and Proper Weighing Practices - Lab Manager. (2025, August 20). Lab Manager.
Proper Use of Balances - Chemistry LibreTexts. (2022, August 17). Chemistry LibreTexts.
Mastering HPLC Solvent Selection: Key Criteria for High-Precision Results | Pure Synth. (2025, December 10). Pure Synth.
<1225> Validation of Compendial Procedures - USP-NF ABSTRACT. (n.d.). USP-NF.
The Weighing Accuracy of an Analytical Balance | QSU. (2020, March 25). QSU.
Method 632: The Determination of Carbamate and Urea Pesticides in Municipal and Industrial Wastewater - U.S. Environmental Protection Agency. (n.d.). U.S. Environmental Protection Agency.
Accurate readings in analytical balances | Speciality Chemicals Magazine. (2020, April 1). Speciality Chemicals Magazine.
Good Chromatography Practices in Quality Control Laboratory - Pharmaceutical Updates. (2021, March 22). Pharmaceutical Updates.
Safety Data Sheet. (n.d.).
Good Chromatography Practices - SOP & Guideline - Pharma Beginners. (2020, August 1). Pharma Beginners.
The Most Common Good Laboratory Practices in HPLC - Phenomenex. (2022, October 17). Phenomenex.
Any advice about the stability of ester and carbamate containing compounds? (2015, November 25). ResearchGate.
Overcoming steric hindrance in N-isopropyl-N-phenyl carbamate formation
Welcome to the Technical Support Center for Advanced Organic Synthesis. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the formation of sterically hind...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for Advanced Organic Synthesis. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the formation of sterically hindered carbamates, specifically focusing on N-isopropyl-N-phenyl carbamate as a model substrate. As Senior Application Scientists, we provide not just protocols, but the rationale behind them to empower your experimental design.
Frequently Asked Questions (FAQs)
Q1: My yield of N-isopropyl-N-phenyl carbamate is consistently low when using standard acylation methods with isopropyl chloroformate. What is the likely cause?
A: The primary challenge in synthesizing N-isopropyl-N-phenyl carbamate is the significant steric hindrance around the nitrogen atom of N-isopropylaniline. The bulky isopropyl group shields the nitrogen, making it a poor nucleophile and hindering its attack on the electrophilic carbonyl carbon of the chloroformate. This steric clash raises the activation energy of the reaction, leading to low yields and slow reaction rates under standard conditions. Quantum chemical studies have shown that increased steric hindrance around the nitrogen atom can decrease the stability of the resulting carbamate.[1]
Q2: Are there more effective activating agents than isopropyl chloroformate for this reaction?
A: Yes, several strategies can overcome the limitations of simple chloroformates. One effective approach is to use more reactive acylating agents. For instance, converting the alcohol (isopropanol) to a more reactive carbonate, such as a 4-nitrophenylcarbonate, can facilitate the reaction with the sterically hindered amine.[2] Another powerful method involves the use of alkyl aryl carbonates under highly reactive conditions, which can be prepared from commercially available phenyl chloroformate and the corresponding alcohol.[3][4] These reagents can directly carbamylate arylamines, even sterically hindered ones, often without the need for a catalyst.[3]
Q3: I've heard about "phosgene-free" methods. Are they suitable for synthesizing sterically hindered carbamates?
A: Absolutely. Given the high toxicity of phosgene, several safer alternatives have been developed and are well-suited for this chemistry.[3][5] Triphosgene, a solid and therefore safer-to-handle equivalent, can be used.[3][6] However, even with these substitutes, the inherent steric hindrance of the amine remains a challenge.
A highly effective and mild phosgene-free method is the Mitsunobu reaction . This reaction allows for the formation of carbamates from secondary amines and alcohols.[4][7][8] The reaction proceeds through the in-situ formation of a carbamic acid from the amine and carbon dioxide, which then reacts with the alcohol activated by the Mitsunobu reagents (e.g., a phosphine and an azodicarboxylate).[7][9] This method is particularly advantageous for sterically hindered secondary amines as it proceeds via an SN2 displacement on the activated alcohol, often with inversion of stereochemistry.[7]
Q4: Can catalysis improve the reaction between N-isopropylaniline and an isocyanate or a carbonate?
A: Yes, catalysis can be crucial. For reactions involving isocyanates, tertiary amines are commonly used as catalysts.[10][11] The catalytic activity is generally proportional to the basicity of the amine catalyst; however, steric hindrance around the catalyst's nitrogen atom can diminish its effectiveness.[11][12] For instance, catalysts like triethylenediamine (TEDA or DABCO) are highly effective due to their high basicity and lack of steric hindrance.[11] Organometallic catalysts, such as those based on tin, can also be very effective for isocyanate reactions.[13]
For reactions with dialkyl carbonates, a base or a catalyst is often required. The choice between a catalyst or a base can influence the preferred leaving group from the carbonate.[14]
Troubleshooting Guides & Detailed Protocols
Guide 1: Low Yield in Carbamate Formation
Problem: You are observing low yields (<30%) in the synthesis of N-isopropyl-N-phenyl carbamate using a standard procedure with isopropyl chloroformate and a base like pyridine or triethylamine.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for low yield in carbamate synthesis.
Detailed Analysis and Solutions:
Reagent Quality: Ensure N-isopropylaniline and isopropyl chloroformate are pure and anhydrous. Moisture can consume the chloroformate.
Reaction Temperature: Sterically hindered reactions often require higher temperatures to overcome the activation energy barrier. Cautiously increase the reaction temperature and monitor for side product formation.
Choice of Base: A stronger, non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) can be more effective at deprotonating the amine or scavenging the HCl byproduct without competing as a nucleophile.[9]
Alternative Synthetic Routes: If optimizing conditions fails, a change in strategy is recommended.
Method A: Activated Carbonate Approach. This method avoids the direct use of a less reactive chloroformate.[2][3]
Method B: Mitsunobu Reaction. This is a powerful method for coupling secondary amines with alcohols to form carbamates under mild conditions.[4][7]
Protocol 1: Synthesis of N-isopropyl-N-phenyl Carbamate via Alkyl Phenyl Carbonate
This protocol is adapted from a method for preparing hindered O-tert-alkyl N-arylcarbamates and is expected to be effective for this transformation.[3]
Step 1: Preparation of Isopropyl Phenyl Carbonate
To a solution of isopropanol (1.0 eq) and pyridine (1.2 eq) in dichloromethane (DCM) at 0 °C, add phenyl chloroformate (1.1 eq) dropwise.
Allow the reaction to warm to room temperature and stir for 4-6 hours.
Monitor the reaction by TLC. Upon completion, wash the reaction mixture with 1 M HCl, saturated NaHCO₃, and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography to obtain pure isopropyl phenyl carbonate.
Step 2: Formation of N-isopropyl-N-phenyl Carbamate
To a solution of N-isopropylaniline (1.0 eq) in an appropriate solvent (e.g., THF or MeCN), add a strong base such as NaH or KHMDS (1.2 eq) at 0 °C to deprotonate the amine.
Add the prepared isopropyl phenyl carbonate (1.1 eq) to the solution.
Allow the reaction to stir at room temperature or gently heat if necessary, monitoring by TLC.
Upon completion, quench the reaction carefully with water.
Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, dry over Na₂SO₄, and concentrate.
Purify by flash column chromatography.
Protocol 2: Mitsunobu-based Synthesis of N-isopropyl-N-phenyl Carbamate
This protocol utilizes the in-situ generation of carbamic acid from the secondary amine and CO₂, followed by a Mitsunobu reaction with isopropanol.[7][9]
Caption: Workflow for Mitsunobu-based carbamate synthesis.
Experimental Procedure:
Dissolve N-isopropylaniline (1.0 eq) in anhydrous acetonitrile (MeCN) in a flask equipped with a balloon of CO₂.
Add a catalytic amount of DBU (0.1 eq).
Bubble CO₂ through the solution at 0 °C for 45 minutes to form the carbamic acid in situ.[9]
To this mixture, add isopropanol (1.5 eq).
In a separate flask, prepare a solution of triphenylphosphine (PPh₃, 2.1 eq) and diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (2.1 eq) in MeCN.
Add the PPh₃/DEAD solution dropwise to the reaction mixture at 0 °C under a nitrogen atmosphere.
Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring by TLC.[9]
Concentrate the reaction mixture under reduced pressure.
Purify the crude product by flash column chromatography to remove triphenylphosphine oxide and other byproducts.
Comparative Data
Table 1: Comparison of Synthetic Methods for Hindered Carbamate Formation
Zhang, Y., et al. (2017). Formation of Hindered Arylcarbamates using Alkyl Aryl Carbonates under Highly Reactive Conditions. National Institutes of Health. [Link]
Kudelova, A., et al. (2008). Solution-phase parallel synthesis of carbamates as gamma-secretase inhibitors. PubMed. [Link]
Burdeniuc, J. J. (2007). Hydroxyalkyl tertiary amine catalysts for isocyanate reactions.
Ghosh, A. K., & Brindisi, M. (2010). Parallel Synthesis of Ureas and Carbamates from Amines and CO2 under Mild Conditions. Organic Letters. [Link]
Reddy, J. S., et al. (2011). An Efficient, One-Pot Synthesis of Carbamates from the Corresponding Alcohols Using Mitsunobu's Reagent. ResearchGate. [Link]
Tundo, P., et al. (2010). Synthesis of Carbamates from Amines and Dialkyl Carbonates: Influence of Leaving and Entering Groups. ResearchGate. [Link]
Sivakumar, M., & Srividhya, D. (2011). Catalysis of Secondary Alcohol Blocked Isocyanate-Hydroxyl Terminated Polybutadiene Cure Reaction. ResearchGate. [Link]
Tobiášová, E., et al. (2013). Carbamate stabilities of sterically hindered amines from quantum chemical methods: relevance for CO2 capture. PubMed. [Link]
Wicks, D. A., & Wicks, Z. W. (2016). Blocked isocyanates: from analytical and experimental considerations to non-polyurethane applications. Polymer Chemistry. [Link]
Fukuyama, T., et al. (1995). A reliable and easy method for synthesis of nitrogen-containing compounds : Ns-strategy and with high-activity trityl. Journal of Synthetic Organic Chemistry, Japan. [Link]
McElroy, C. R. (2014). Formation of Hindered Carbamate via Transesterification. ResearchGate. [Link]
PrepChem. (n.d.). Synthesis of isopropyl N-phenylcarbamate. PrepChem.com. [Link]
Schaefer, W. H. (2006). Reaction of Primary and Secondary Amines to Form Carbamic Acid Glucuronides. Current Drug Metabolism. [Link]
Schaefer, W. H. (2006). Reaction of primary and secondary amines to form carbamic acid glucuronides. PubMed. [Link]
Le, K. N., et al. (2021). Mechanistic insights into carbamate formation from CO 2 and amines: the role of guanidine–CO 2 adducts. Catalysis Science & Technology. [Link]
Constable, D. J. C., et al. (2011). A green metrics assessment of phosgene and phosgene-free syntheses of industrially important commodity chemicals. Pure and Applied Chemistry. [Link]
G. M. (2014). The Synthesis of Sterically Hindered Amides. CHIMIA. [Link]
Rajan, S. S., & Pattabhi, V. (1985). Structure of isopropyl-N-phenyl carbamate: a plant hormone. Pramana - Journal of Physics. [Link]
Chen, C., et al. (2018). A New Measurement of Amine Steric Hindrance – N Exposure. OSTI.GOV. [Link]
Magano, J., et al. (2014). Synthesis of sterically hindered N-acylated amino acids from N-carboxyanhydrides. PubMed. [Link]
ResearchGate. (2019). How to overcome Steric Hindrance?. ResearchGate. [Link]
Allen, E. M. (1952). Production of isopropyl n-phenyl carbamate.
Vrana, J., et al. (2025). The investigation of the steric hindrance of anilines by means of reactions with PCl3 and BCl3. PubMed. [Link]
Quora. (2023). What are some alternative chemicals that can be used instead of phosgene in manufacturing processes?. Quora. [Link]
Taylor & Francis. (n.d.). Steric hindrance – Knowledge and References. Taylor & Francis. [Link]
Němec, V., et al. (2025). The Investigation of the Steric Hindrance of Anilines by Means of Reactions with PCl3 and BCl3. ResearchGate. [Link]
Technical Support Center: Identification of Thermal Degradation Products of Propan-2-yl phenyl(propan-2-yl)carbamate
This technical support guide is designed for researchers, scientists, and drug development professionals investigating the thermal stability of Propan-2-yl phenyl(propan-2-yl)carbamate. This document provides a comprehen...
Author: BenchChem Technical Support Team. Date: February 2026
This technical support guide is designed for researchers, scientists, and drug development professionals investigating the thermal stability of Propan-2-yl phenyl(propan-2-yl)carbamate. This document provides a comprehensive overview of the potential thermal degradation pathways, methodologies for identifying the resulting products, and troubleshooting guidance for the analytical techniques involved.
Introduction: The Thermal Lability of Carbamates
Carbamates, esters of carbamic acid, are a class of compounds utilized in various fields, including pharmaceuticals and agrochemicals. A critical aspect of their development and quality control is the assessment of their thermal stability.[1][2] Propan-2-yl phenyl(propan-2-yl)carbamate, a secondary N-phenyl carbamate, is susceptible to degradation at elevated temperatures, a common stress condition encountered during manufacturing, storage, and analytical processing. Understanding the degradation profile is paramount for ensuring product safety, efficacy, and regulatory compliance.[3]
Thermal degradation can lead to the formation of impurities that may be toxic or alter the intended pharmacological activity of the parent compound. Therefore, robust analytical methods are required to identify and quantify these degradation products. This guide will focus on the most probable degradation pathways and the application of key analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) for their elucidation.
Predicted Thermal Degradation Pathways
Based on the established thermal decomposition mechanisms of N-aryl and N-alkyl carbamates, two primary degradation pathways are anticipated for Propan-2-yl phenyl(propan-2-yl)carbamate.[4]
Pathway A: Cleavage to Isocyanate and Alcohol
This pathway involves the cleavage of the carbamate bond to yield phenyl(propan-2-yl)isocyanate and propan-2-ol. This is a common decomposition route for N-substituted carbamates.
Pathway B: Decarboxylation to Amine and Alkene
Alternatively, the molecule can undergo decarboxylation, leading to the formation of N-isopropylaniline, carbon dioxide, and propene. This pathway is also well-documented for carbamates, particularly those with secondary alkyl groups.
Diagram of Predicted Degradation Pathways
Caption: Predicted thermal degradation pathways of Propan-2-yl phenyl(propan-2-yl)carbamate.
Troubleshooting Guide & FAQs
This section addresses common issues encountered during the analysis of thermal degradation products of Propan-2-yl phenyl(propan-2-yl)carbamate.
Gas Chromatography-Mass Spectrometry (GC-MS) Analysis
Q1: I am not seeing any peaks for my carbamate, or the peak is very small and tailing. What could be the issue?
A1: This is a classic problem when analyzing thermally labile compounds like carbamates by GC-MS.[5] The high temperatures in the GC inlet can cause on-column degradation.
Cause: Thermal decomposition in the GC inlet.
Solution:
Lower the Inlet Temperature: Start with a lower inlet temperature (e.g., 200 °C) and gradually increase it to find a balance between volatilization and degradation.
Use a Splitless or Pulsed Splitless Injection: This can help to transfer the analyte onto the column more quickly, reducing its residence time in the hot inlet.
Derivatization: While adding a step, derivatization of the carbamate can increase its thermal stability. However, this will also alter the degradation products, so it's a trade-off to consider based on your experimental goals.
Consider Cold On-Column Injection: This technique introduces the sample directly onto the column without a heated inlet, minimizing thermal stress.
Q2: I am observing multiple peaks that I cannot identify, and they don't seem to correspond to my expected degradation products.
A2: These could be "ghost peaks" from carryover or secondary reactions in the GC system.
Cause: Contamination from previous injections or reactions of degradation products within the GC system.
Solution:
Thoroughly Clean the Inlet Liner and Syringe: Residues from previous analyses can elute in subsequent runs.
Perform Blank Injections: Run a blank solvent injection to confirm that the extraneous peaks are not coming from the system itself.
Check for Septum Bleed: Old or low-quality septa can release siloxanes at high temperatures, leading to ghost peaks. Use high-temperature, low-bleed septa.[5]
Q3: My retention times are shifting between runs. Why is this happening?
A3: Retention time shifts can be caused by several factors, including leaks and changes in flow rate.
Cause: Inconsistent carrier gas flow rate, leaks in the system, or column degradation.
Solution:
Leak Check the System: Perform a thorough leak check of all fittings, especially at the inlet and detector.
Verify Carrier Gas Flow: Ensure your gas supply is adequate and the flow controllers are functioning correctly.
Column Conditioning: If the column has been exposed to oxygen at high temperatures, the stationary phase may be damaged. Try conditioning the column according to the manufacturer's instructions. If the problem persists, the column may need to be replaced.
Experimental Workflow for GC-MS Analysis
Caption: A typical workflow for the identification of thermal degradation products using GC-MS.
Q1: I am seeing broad or tailing peaks for my analytes. What is the cause?
A1: Peak shape issues in HPLC can arise from a variety of sources, from the mobile phase to the column itself.[6][7]
Cause: Inappropriate mobile phase pH, secondary interactions with the stationary phase, or column void.
Solution:
Adjust Mobile Phase pH: For ionizable compounds, ensure the mobile phase pH is at least 2 units away from the pKa of the analyte to maintain a single ionic form.
Use a Mobile Phase Additive: For basic analytes that may interact with residual silanols on the stationary phase, adding a small amount of a competing base like triethylamine (TEA) can improve peak shape.
Check for Column Voids: A sudden drop in pressure or a noticeable change in peak shape for all analytes could indicate a void at the head of the column. Reversing and flushing the column may help, but replacement is often necessary.
Q2: My MS signal is weak or unstable. How can I improve it?
A2: Poor MS signal can be due to suboptimal ionization conditions or matrix effects.
Cause: Inefficient ionization, ion suppression from the matrix, or incorrect MS parameters.
Solution:
Optimize Ionization Source Parameters: Adjust the nebulizer gas flow, drying gas temperature, and capillary voltage to maximize the signal for your analytes of interest.
Dilute the Sample: High concentrations of matrix components can suppress the ionization of your target analytes. Diluting the sample can often mitigate this effect.
Use a Different Ionization Technique: If electrospray ionization (ESI) is not providing a good signal, consider atmospheric pressure chemical ionization (APCI), which can be more suitable for less polar compounds.
Q3: I am having trouble separating the parent compound from its degradation products.
A3: Co-elution is a common challenge in chromatography.
Cause: Insufficient chromatographic resolution.
Solution:
Modify the Mobile Phase Gradient: A shallower gradient can improve the separation of closely eluting compounds.
Change the Stationary Phase: If optimizing the mobile phase is not sufficient, switching to a column with a different selectivity (e.g., a phenyl-hexyl or pentafluorophenyl phase) may provide the necessary resolution.
Adjust the Mobile Phase pH: Changing the pH can alter the retention times of ionizable compounds, potentially improving their separation.
Experimental Protocols
Protocol 1: Thermal Stress and Sample Preparation
Weighing: Accurately weigh approximately 10 mg of Propan-2-yl phenyl(propan-2-yl)carbamate into a clean, dry vial.
Thermal Stress: Place the vial in a calibrated oven or heating block at the desired temperature (e.g., 100 °C, 120 °C, 150 °C) for a specified duration (e.g., 1, 4, 8 hours).
Cooling: After the specified time, remove the vial from the heat source and allow it to cool to room temperature.
Dissolution and Dilution: Dissolve the stressed sample in a suitable solvent (e.g., acetonitrile or methanol) to a final concentration of approximately 1 mg/mL.
Filtration: Filter the sample solution through a 0.22 µm syringe filter to remove any particulate matter before analysis.
Protocol 2: GC-MS Analysis
Instrument: Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MS).
Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm).
Inlet: Splitless mode at 250 °C (or lower if degradation is observed).
Oven Program:
Initial temperature: 50 °C, hold for 2 minutes.
Ramp: 10 °C/min to 280 °C.
Hold: 5 minutes at 280 °C.
Carrier Gas: Helium at a constant flow of 1 mL/min.
MS Conditions:
Ionization Mode: Electron Ionization (EI) at 70 eV.
Source Temperature: 230 °C.
Quadrupole Temperature: 150 °C.
Scan Range: m/z 40-500.
Protocol 3: HPLC-MS Analysis
Instrument: High-Performance Liquid Chromatograph coupled to a Mass Spectrometer (e.g., Waters Acquity UPLC with a Xevo TQ-S).
Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).
The fragmentation patterns should be compared with established mass spectral libraries (e.g., NIST, Wiley) for confirmation. High-resolution mass spectrometry (HRMS) can be employed to determine the elemental composition of the degradation products, providing further confidence in their identification.
Conclusion
The thermal degradation of Propan-2-yl phenyl(propan-2-yl)carbamate is a critical aspect to consider during its development and use. This technical support guide provides a framework for understanding the potential degradation pathways and offers practical guidance for the identification of the resulting products using GC-MS and HPLC-MS. By following the outlined protocols and troubleshooting advice, researchers can effectively characterize the stability of this compound and ensure the quality and safety of their products.
References
Daly, N. J., & Ziolkowski, F. (1971). The thermal decompositions of carbamates. I. Ethyl N-Methyl-N-phenylcarbamate. Australian Journal of Chemistry, 24(12), 2541-2547.
Shimadzu. (n.d.). Gas Chromatography Mass Spectrometry Troubleshooting Guide. Retrieved from [Link]
Waters Corporation. (2023). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]
HPLC Chromatography. (2024, October 14). Troubleshooting Poor Peak Shape and Resolution in HPLC. Retrieved from [Link]
Dolan, J. W. (2012, July 1). Troubleshooting Basics, Part 4: Peak Shape Problems. LCGC North America, 30(7), 544-549.
Veeprho. (2020, July 1). Thermogravimetric Analysis in Pharmaceuticals. Retrieved from [Link]
Henven. (n.d.). Thermal Analysis of Pharmaceuticals. Retrieved from [Link]
TA Instruments. (2024, April 18). Thermal Analysis in Pharmaceutical Research, Development, and Quality Control. Retrieved from [Link]
Reddit. (2024, June 3). Ethyl Carbamate Detection GC/MS vs GC/MS/MS troubleshooting. Retrieved from [Link]
PubMed. (2021). Advice on Degradation Products in Pharmaceuticals: A Toxicological Evaluation. Retrieved from [Link]
ResearchGate. (n.d.). Thermal cleavage reaction of methyl phenyl carbamate (MPC) to phenyl isocyanate and methanol (MeOH). Retrieved from [Link]
Drawell. (2023, June 30). 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. Retrieved from [Link]
GL Sciences. (n.d.). 4-1 Distorted peak shapes. Retrieved from [Link]
Labio Scientific. (2022, December 30). Limitations and disadvantages of GC-MS. Retrieved from [Link]
Reducing matrix effects in mass spectrometry analysis of carbamates
A Senior Application Scientist's Guide to Identifying and Mitigating Matrix Effects Welcome to the technical support center for mass spectrometry analysis of carbamates. This guide is designed for researchers, scientists...
Author: BenchChem Technical Support Team. Date: February 2026
A Senior Application Scientist's Guide to Identifying and Mitigating Matrix Effects
Welcome to the technical support center for mass spectrometry analysis of carbamates. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with matrix effects in their LC-MS/MS workflows. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles and field-proven insights to help you troubleshoot and resolve these common but complex issues.
Matrix effects—the alteration of analyte ionization efficiency by co-eluting, non-target compounds in the sample—are a primary cause of poor accuracy, precision, and sensitivity in quantitative mass spectrometry.[1][2][3] Carbamates, a class of pesticides and pharmaceuticals, are frequently analyzed in complex matrices such as food, environmental samples, and biological fluids, making them particularly susceptible to these interferences.[4][5] This guide provides a structured approach to diagnosing, troubleshooting, and ultimately reducing matrix effects to ensure the integrity and reliability of your analytical data.
Troubleshooting Guide: Common Issues & Solutions
This section addresses specific problems you might encounter during your experiments. Each issue is followed by a step-by-step troubleshooting workflow and an explanation of the underlying causes.
Problem 1: Inconsistent Peak Areas and Poor Reproducibility for My Carbamate Analyte
Symptoms: You observe significant variation (>15% RSD) in the peak area of your carbamate analyte across multiple injections of different samples, even when the spiked concentration is identical. Your quality control (QC) samples are failing.
Primary Suspect: Variable Ion Suppression or Enhancement.
This is the classic symptom of matrix effects. Components from your sample matrix are co-eluting with your carbamate analyte and interfering with the ionization process in the mass spectrometer's source.[6][7] Because the composition and concentration of these interfering compounds can vary from sample to sample, the degree of ion suppression (or enhancement) also varies, leading to poor reproducibility.[3]
Diagnostic Workflow
Qualitative Assessment via Post-Column Infusion: The most direct way to visualize ion suppression zones in your chromatogram is through a post-column infusion experiment.[2][8][9] This will show you if your analyte's retention time falls within a region of high matrix interference.
Quantitative Assessment of Matrix Factor (MF): This calculation provides a numerical value for the extent of ion suppression or enhancement. You will need to prepare two sets of samples:
Set A: Your carbamate standard prepared in a pure solvent (e.g., mobile phase).
Set B: A blank sample matrix extract (that has gone through your entire sample preparation process) spiked with the carbamate standard at the same final concentration as Set A.
The Matrix Factor is calculated as:
MF (%) = (Peak Area in Set B / Peak Area in Set A) * 100
Values between 85% and 115% are often considered acceptable, but this depends on assay requirements.
Mitigation Strategies
If matrix effects are confirmed, you can address them through several approaches, ranging from simple adjustments to more comprehensive method redevelopment.
Strategy 1: Chromatographic Separation
The goal is to chromatographically separate your carbamate analyte from the co-eluting matrix components.[1]
Adjust Gradient: Modify the slope of your mobile phase gradient to improve the resolution between your analyte and the suppression zone identified in the post-column infusion experiment.
Change Column Chemistry: If using a standard C18 column, consider a column with a different selectivity (e.g., Phenyl-Hexyl, Biphenyl, or a polar-embedded phase) that may provide a different elution pattern for the interfering compounds.
Strategy 2: Reduce the Matrix Load
This is a straightforward approach: inject less matrix onto the system.[2]
Dilute the Sample Extract: A simple 5-fold or 10-fold dilution of your final extract can significantly reduce the concentration of interfering compounds. This is only feasible if your instrument has sufficient sensitivity to detect the now-diluted analyte at the required limits of quantification.
Strategy 3: Improve Sample Preparation
The most effective way to combat matrix effects is to remove the interfering components before analysis.[1][6] The primary culprits in many biological and food matrices are phospholipids and proteins.[10][11]
For Biological Fluids (Plasma, Serum):
Protein Precipitation (PPT): A fast but non-selective method. While it removes proteins, it leaves behind phospholipids and salts, which are major sources of ion suppression.[12][13] It's often used for its simplicity but may not be sufficient for highly sensitive assays.
Phospholipid Removal (PLR): Use specialized plates or cartridges that combine protein precipitation with a mechanism to capture phospholipids. These provide a much cleaner extract than PPT alone.[11][14]
Solid-Phase Extraction (SPE): A highly effective and selective technique. By choosing the appropriate sorbent and optimizing wash/elution steps, you can achieve excellent removal of salts, phospholipids, and other interferences.[15][16]
For Food and Environmental Matrices (Fruits, Vegetables, Soil):
QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This is the gold standard for multi-residue pesticide analysis, including carbamates, in food matrices.[17][18] The dispersive SPE (d-SPE) cleanup step is crucial for removing matrix components. Different d-SPE sorbents can be used depending on the matrix (e.g., PSA for sugars and acids, C18 for fats, GCB for pigments).[19]
Below is a decision tree to guide your choice of mitigation strategy.
Caption: Decision tree for troubleshooting matrix effects.
Problem 2: My Quantitation is Inaccurate, Even with Improved Sample Cleanup
Symptoms: You've implemented a robust sample preparation method like SPE or QuEChERS, but your accuracy is still poor. Your matrix factor calculation shows a consistent (but not variable) suppression or enhancement.
Primary Suspect: Consistent Matrix Effect.
Even the best cleanup methods can leave some matrix components behind.[20] If the remaining matrix is consistent across all your samples, it will lead to a systematic bias (inaccuracy) in your results rather than imprecision.
Solution: Corrective Quantification Methods
When you can't completely remove the matrix effect, the next best approach is to correct for it.
1. Matrix-Matched Calibration
Principle: This method assumes that the matrix effect in your calibration standards is identical to the effect in your unknown samples. You prepare your calibration curve by spiking known concentrations of your carbamate analyte into a blank matrix extract.[21][22] This way, both standards and samples experience the same degree of ion suppression or enhancement, effectively canceling out the bias.[23][24]
When to Use: Excellent for situations where a representative blank matrix is readily available (e.g., analyzing pesticides in a specific crop, like strawberries).
Causality: By creating standards in a solution that mimics the final sample composition, the ionization efficiency of the analyte in the standards will be affected to the same degree as in the actual samples. This allows the calibration curve to accurately model the analyte's response in the presence of the matrix.[21]
Limitation: It can be difficult and labor-intensive to obtain a truly "blank" matrix that is free of the analyte you are trying to measure.[24]
2. Stable Isotope-Labeled Internal Standard (SIL-IS)
Principle: This is widely considered the "gold standard" for correcting matrix effects.[25][26] A SIL-IS is a version of your analyte where several atoms (e.g., ¹H, ¹²C, ¹⁴N) have been replaced with their heavy stable isotopes (e.g., ²H/D, ¹³C, ¹⁵N).
Causality: The SIL-IS is chemically and physically almost identical to the analyte.[26] It therefore co-elutes perfectly and experiences the exact same matrix effects and variability during sample prep and ionization.[27][28] Quantitation is based on the ratio of the analyte peak area to the SIL-IS peak area. Since both are affected proportionally, the ratio remains constant and accurate, regardless of ion suppression or enhancement.[28]
When to Use: The most robust method, especially when matrix variability is high or a blank matrix is unavailable.
Limitation: SIL-IS can be expensive and are not commercially available for all carbamate compounds.[25]
Table 1: Comparison of Corrective Quantification Strategies
Feature
Matrix-Matched Calibration
Stable Isotope-Labeled Internal Standard (SIL-IS)
Mechanism
Compensates for matrix effects by creating standards in a matching matrix.[21]
Corrects for matrix effects and sample prep losses using a co-eluting, isotopically labeled analog.[26]
Pros
Cost-effective; does not require specialized standards.[22]
Gold standard for accuracy; corrects for both matrix variability and recovery losses.[25][28]
Cons
Requires a true blank matrix; can be labor-intensive; does not correct for sample-to-sample recovery differences.[24]
Can be expensive; not available for all analytes.[25]
Best For
Assays with consistent matrix and available blank material (e.g., routine food testing).[17]
High-stakes analyses, bioequivalence studies, assays with high matrix variability, or when no blank matrix is available.
Frequently Asked Questions (FAQs)
Q1: What are the most common sources of matrix effects in carbamate analysis?
Matrix effects are caused by any component in the sample other than the analyte of interest.[1] In typical applications, the most common sources are:
Phospholipids: Abundant in biological matrices like plasma and serum, they are notorious for causing significant ion suppression in reversed-phase chromatography.[10][11]
Salts and Buffers: High concentrations of non-volatile salts from buffers or the sample itself can crystallize in the ESI source, suppressing the signal and contaminating the instrument.[3][8]
Endogenous Metabolites: In bioanalysis, countless small molecules in plasma or urine can co-elute and interfere with ionization.
Co-extractives from Food: In food analysis, complex molecules like sugars, organic acids, pigments (e.g., chlorophyll), and fats can be co-extracted and cause significant matrix effects.[19]
Q2: What is the difference between QuEChERS and traditional SPE for carbamate analysis?
QuEChERS is essentially a streamlined form of extraction and cleanup, combining the extraction (with acetonitrile) and a cleanup step (dispersive SPE) into a very fast workflow.[18] It is exceptionally well-suited for a broad range of pesticides, including many carbamates, in complex food matrices.[5][29] Traditional SPE uses a packed cartridge to retain the analyte while interferences are washed away, or vice-versa.[15] SPE can be more selective and provide a cleaner extract than QuEChERS, but it is often more time-consuming and requires more solvent. The choice depends on the matrix complexity, required sensitivity, and desired sample throughput.
Q3: Can I completely eliminate matrix effects?
In practice, completely eliminating matrix effects is very difficult, if not impossible, especially in highly complex samples.[2][27] The goal of method development is to reduce matrix effects to a level where they do not compromise the accuracy, precision, and sensitivity of the assay. This is typically achieved through a combination of efficient sample preparation and the use of corrective quantification methods like SIL-IS or matrix-matched calibration.[27]
Key Experimental Protocols
Protocol A: Generic QuEChERS Protocol for Carbamates in Plant-Based Matrices
This protocol is a starting point based on the widely used AOAC and EN methods.[19] It should be optimized for your specific matrix and carbamate analytes.
Caption: A typical QuEChERS sample preparation workflow.
Sample Homogenization: Homogenize a representative portion of the sample (e.g., fruit, vegetable).
Extraction:
Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.
Add 10-15 mL of acetonitrile (often with 1% acetic acid to improve recovery of some carbamates).
Add a pre-packaged salt mixture (commonly magnesium sulfate and sodium acetate or citrate).[19] This induces phase separation and drives the pesticides into the acetonitrile layer.
Shake vigorously for 1 minute.
Centrifuge to separate the layers.
Dispersive SPE (d-SPE) Cleanup:
Take an aliquot of the upper acetonitrile layer and transfer it to a 2 mL or 15 mL d-SPE tube.
The d-SPE tube contains a mixture of magnesium sulfate (to remove residual water) and sorbents like Primary Secondary Amine (PSA) to remove organic acids and sugars. For fatty matrices, C18 may be included.
Shake for 30 seconds.
Centrifuge.
Final Extract: The resulting supernatant is the final extract, ready for dilution and/or direct injection into the LC-MS/MS system.
Protocol B: Post-Column Infusion Experiment to Detect Ion Suppression
This experiment is invaluable for visualizing when matrix components are interfering with ionization.[8][9]
Setup:
Prepare a solution of your carbamate analyte in the mobile phase at a concentration that gives a stable, mid-level signal (e.g., 50 ng/mL).
Using a T-junction, infuse this solution at a low, constant flow rate (e.g., 10 µL/min) into the LC eluent stream after the analytical column but before the mass spectrometer's ESI source.
Execution:
Start the infusion and acquire data in MRM mode for your analyte. You should see a stable, elevated baseline signal.
While the infusion continues, inject a blank matrix extract that has been through your sample preparation procedure.
Interpretation:
Monitor the baseline of the infused analyte's signal.
Any significant dip in the baseline indicates a region of ion suppression .
Any significant rise in the baseline indicates a region of ion enhancement .
Compare the retention time of your carbamate analyte from a normal injection to the suppression/enhancement zones you've identified. If they overlap, your analysis is being affected by matrix effects.
References
Chen, Y., et al. (2020). Rapid and Quantitative Protein Precipitation for Proteome Analysis by Mass Spectrometry. Journal of Proteome Research. Available at: [Link]
Searle, B. C., et al. (2021). Matrix-Matched Calibration Curves for Assessing Analytical Figures of Merit in Quantitative Proteomics. Analytical Chemistry. Available at: [Link]
Waters Corporation. (n.d.). Minimizing the Impact of the Sample Matrix During Routine Pesticide Residue Analysis in Food. Waters Application Note. Available at: [Link]
Becker, G. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Techniques & Research. Available at: [Link]
Lee, T. (2021). Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Spectroscopy Online. Available at: [Link]
BayBioMS. (n.d.). Matrix-matched Calibration. Bayerisches Zentrum für Biomolekulare Massenspektrometrie. Available at: [Link]
Chambers, E., et al. (2016). The impact of phospholipids and phospholipid removal on bioanalytical method performance. Bioanalysis. Available at: [Link]
Bonfiglio, R., et al. (1999). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Rapid Communications in Mass Spectrometry. Available at: [Link]
Wang, C., et al. (2019). Solid phase extraction of carbamate pesticides with porous organic polymer as adsorbent followed by high performance liquid chromatography-diode array detection. Journal of Chromatography A. Available at: [Link]
Dolan, J. W. (2002). Ion Suppression in LC–MS–MS — A Case Study. LCGC North America. Available at: [Link]
Zhao, L., & Juck, M. (n.d.). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Agilent Technologies Application Note. Available at: [Link]
GERSTEL. (2020). Automating the Preparation of Matrix Matched Calibration Standards for the Analysis of Food Contaminants by LC/MS/MS. GERSTEL Application Note. Available at: [Link]
Biotage. (n.d.). Strategies for Phospholipid Removal using Polymer-based SPE. Biotage Application Note. Available at: [Link]
AxisPharm. (2024). Protein Precipitation Technical Guide. AxisPharm. Available at: [Link]
Drawell. (2025). How to Mitigate Matrix Effects in ICP-MS for Complex Sample Analysis. Drawell Analytical. Available at: [Link]
Welch Materials, Inc. (2024). Matrix Effects in Mass Spectrometry Analysis: Causes and Solutions. Welch Materials Blog. Available at: [Link]
AMSbiopharma. (2025). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMSbio. Available at: [Link]
ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. Available at: [Link]
Waters Corporation. (n.d.). A Novel Sample Preparation Device for Improved Phospholipid Removal in Bioanalytical Assays. Waters Application Note. Available at: [Link]
Phenomenex. (2025). Protein Precipitation Method. Phenomenex. Available at: [Link]
LCGC International. (2018). An Uncommon Fix for LC–MS Ion Suppression. LCGC International. Available at: [Link]
Rutkowska, E., et al. (2019). Three approaches to minimize matrix effects in residue analysis of multiclass pesticides in dried complex matrices using gas chromatography tandem mass spectrometry. Food Chemistry. Available at: [Link]
Lehotay, S. J., & Schenck, F. J. (2017). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. LCGC International. Available at: [Link]
Conquer Scientific. (2024). Enhancing Pesticide Residue Testing Efficiency with GCMS: Tips and Best Practices. Conquer Scientific Blog. Available at: [Link]
Element Lab Solutions. (n.d.). All You Need To Know About Phospholipid Removal (PLR). Element Lab Solutions. Available at: [Link]
NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry? NorthEast BioLab. Available at: [Link]
Salihovic, S., et al. (2023). Phospholipid Removal for Enhanced Chemical Exposomics in Human Plasma. Environmental Science & Technology. Available at: [Link]
Jian, W., et al. (2024). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis. Available at: [Link]
Journal of the Chilean Chemical Society. (2009). Solid Phase Extraction of Carbamate and Organochlorine Pesticides in Water. Journal of the Chilean Chemical Society. Available at: [Link]
LCGC. (2015). Pesticide Residue Analysis: Tips and Tricks for the Whole Workflow. LCGC Special Issue. Available at: [Link]
ADLM. (2017). Interference Testing and Mitigation in LC-MS/MS Assays. Clinical Chemistry. Available at: [Link]
Basheer, C., et al. (2009). Determination of carbamate pesticides using micro-solid-phase extraction combined with high-performance liquid chromatography. Journal of Chromatography A. Available at: [Link]
National University of Singapore. (2009). Determination of carbamate pesticides using micro-solid-phase extraction combined with high-performance liquid chromatography. ScholarBank@NUS. Available at: [Link]
Rapid Communications in Mass Spectrometry. (1999). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Wiley Online Library. Available at: [Link]
Rujiralai, T., et al. (2022). Magnetic Solid-Phase Extraction of Carbamate Pesticides Using Magnetic Metal–Organic Frameworks... ACS Omega. Available at: [Link]
Meija, J., & Mester, Z. (2016). Reducing the matrix effects in chemical analysis: fusion of isotope dilution and standard addition methods. Journal of Analytical Atomic Spectrometry. Available at: [Link]
Needham, L. L., et al. (2005). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. Journal of Toxicology and Environmental Health, Part B. Available at: [Link]
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van der Laan, T., et al. (2021). Strategies for using post-column infusion of standards to correct for matrix effect in LC-MS-based quantitative metabolomics. ChemRxiv. Available at: [Link]
Nantia, E. A., et al. (2017). QuEChERS-based method for the determination of carbamate residues in aromatic herbs by UHPLC-MS/MS. Food Chemistry. Available at: [Link]
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A Guide to the Structural Elucidation of Propan-2-yl phenyl(propan-2-yl)carbamate: A Comparative Analysis of 1H NMR Spectroscopy
For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of rigorous scientific practice. This guide provides an in-depth ana...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of rigorous scientific practice. This guide provides an in-depth analysis of the 1H NMR spectral features of propan-2-yl phenyl(propan-2-yl)carbamate, a sterically hindered carbamate. By delving into the nuances of its spectral interpretation, we will explore the power of 1H NMR spectroscopy and objectively compare its utility against other common analytical techniques.
The Structural Challenge: Unraveling a Sterically Crowded Carbamate
Propan-2-yl phenyl(propan-2-yl)carbamate presents an interesting case for structural analysis due to the presence of two bulky isopropyl groups attached to the carbamate functionality—one to the nitrogen and one to the oxygen. This steric hindrance can significantly influence the molecule's conformation and, consequently, its spectroscopic signatures. The primary analytical question is not just to confirm the presence of the constituent groups but to understand their connectivity and spatial arrangement.
1H NMR Spectroscopy: A High-Resolution Window into Molecular Structure
Proton Nuclear Magnetic Resonance (1H NMR) spectroscopy stands as a premier tool for the structural elucidation of organic molecules in solution. Its ability to provide detailed information about the chemical environment, connectivity, and number of different types of protons makes it indispensable.
Predicted 1H NMR Spectrum of Propan-2-yl phenyl(propan-2-yl)carbamate
The structure of propan-2-yl phenyl(propan-2-yl)carbamate is as follows:
Caption: Molecular structure of the target analyte.
The predicted 1H NMR spectral data is summarized in the table below.
Signal
Chemical Shift (δ, ppm)
Multiplicity
Integration
Assignment
Rationale
a
~7.2 - 7.5
Multiplet
5H
Phenyl protons
Aromatic protons typically resonate in this region. The substitution pattern will lead to a complex multiplet.
b
~4.9 - 5.1
Septet
1H
O-CH (isopropyl)
The methine proton of the O-isopropyl group is deshielded by the adjacent oxygen atom. It is split by the six neighboring methyl protons.
c
~4.2 - 4.5
Septet
1H
N-CH (isopropyl)
The methine proton of the N-isopropyl group is deshielded by the adjacent nitrogen atom. Steric hindrance may lead to signal broadening.
d
~1.2 - 1.4
Doublet
6H
O-CH(CH₃)₂
The methyl protons of the O-isopropyl group are coupled to the methine proton.
e
~1.1 - 1.3
Doublet
6H
N-CH(CH₃)₂
The methyl protons of the N-isopropyl group are coupled to the methine proton. Due to steric hindrance and possible rotational isomers, this signal might be broadened or appear as two distinct doublets.
Note: The exact chemical shifts can vary depending on the solvent and concentration.
The Intriguing Case of Rotational Isomers
A key feature to consider in the 1H NMR spectrum of N,N-disubstituted carbamates is the potential for restricted rotation around the C-N bond, which has partial double bond character.[1] This can lead to the existence of rotational isomers (rotamers) that are stable on the NMR timescale, resulting in the observation of separate signals for the substituents on the nitrogen atom.
Caption: Influence of rotational barrier on NMR signals.
For propan-2-yl phenyl(propan-2-yl)carbamate, the significant steric bulk of the two isopropyl groups could lead to a high rotational barrier.[2] As a result, the two methyl groups of the N-isopropyl substituent may become diastereotopic, giving rise to two distinct doublet signals or a single broad doublet at room temperature. Variable temperature NMR studies would be invaluable in confirming this, as coalescence of the signals would be observed at higher temperatures where the rotation becomes rapid on the NMR timescale.
A Comparative Look: Alternative and Complementary Analytical Techniques
While 1H NMR is a powerful tool, a multi-technique approach is often necessary for comprehensive structural confirmation. Here, we compare 1H NMR with other common analytical methods.
Technique
Information Provided
Advantages
Limitations
1H NMR Spectroscopy
Detailed information on the number, chemical environment, and connectivity of protons.
High resolution, non-destructive, provides detailed structural information.
Lower sensitivity compared to MS, requires soluble samples.
13C NMR Spectroscopy
Information on the number and chemical environment of carbon atoms.
Complements 1H NMR by providing a direct view of the carbon skeleton.[3]
Low natural abundance of 13C leads to lower sensitivity and longer acquisition times.
Infrared (IR) Spectroscopy
Information about the functional groups present in the molecule.
Fast, simple, and provides a characteristic "fingerprint" for the molecule.[4]
Provides limited information about the overall molecular structure and connectivity.
Mass Spectrometry (MS)
Information on the molecular weight and fragmentation pattern of the molecule.
High sensitivity, provides molecular formula information (with high-resolution MS).[5]
Isomeric compounds can be difficult to distinguish, provides limited information on stereochemistry.
In the context of propan-2-yl phenyl(propan-2-yl)carbamate:
13C NMR would be expected to show distinct signals for the carbonyl carbon (~155 ppm), the aromatic carbons, and the carbons of the two different isopropyl groups.
IR Spectroscopy would show a strong absorption band for the carbamate carbonyl (C=O) stretch, typically in the range of 1700-1730 cm⁻¹ for N,N-disubstituted carbamates.[4] The absence of an N-H stretch around 3300 cm⁻¹ would confirm the disubstituted nature of the carbamate.
Mass Spectrometry would show the molecular ion peak and characteristic fragmentation patterns, such as the loss of an isopropyl group or the phenyl group.
Experimental Protocol: Acquiring a High-Quality 1H NMR Spectrum
To obtain a reliable 1H NMR spectrum, the following protocol should be followed:
Sample Preparation:
Weigh approximately 5-10 mg of the purified propan-2-yl phenyl(propan-2-yl)carbamate.
Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry vial. The choice of solvent is critical to avoid interfering signals from the solvent itself.
Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).
Transfer the solution to a clean 5 mm NMR tube.
Instrument Setup:
Insert the NMR tube into the spectrometer's probe.
Lock the spectrometer onto the deuterium signal of the solvent. This compensates for any magnetic field drift during the experiment.
Shim the magnetic field to achieve a homogeneous field across the sample, which is crucial for obtaining sharp, well-resolved signals.
Data Acquisition:
Set the appropriate spectral width to encompass all expected proton signals (typically 0-12 ppm for organic molecules).
Apply a 90° pulse to excite the protons.
Acquire the Free Induction Decay (FID) signal. The number of scans will depend on the sample concentration; for a few milligrams, 16 to 64 scans are usually sufficient.
Set a relaxation delay of 1-5 seconds between scans to allow the protons to return to their equilibrium state.
Data Processing:
Apply a Fourier transform to the FID to convert it from the time domain to the frequency domain (the NMR spectrum).
Phase the spectrum to ensure all peaks are in the positive absorptive mode.
Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.
Integrate the signals to determine the relative number of protons corresponding to each peak.
Caption: Standard workflow for 1H NMR spectroscopy.
Conclusion
The structural elucidation of propan-2-yl phenyl(propan-2-yl)carbamate serves as an excellent example of the power and nuance of 1H NMR spectroscopy. While a predicted spectrum provides a strong foundation for analysis, the potential for observing rotational isomers due to steric hindrance highlights the depth of information that can be gleaned from a careful interpretation of the spectral data. For unequivocal structure confirmation, a synergistic approach that combines the high-resolution structural details from 1H and 13C NMR with the functional group information from IR spectroscopy and the molecular weight and fragmentation data from mass spectrometry is the gold standard in modern chemical research. This integrated analytical strategy ensures the scientific integrity and trustworthiness of the data, which is paramount in the fields of chemical research and drug development.
References
Characteristic Infrared Absorption Spectra and Frequencies of Carbamate Pesticides. Journal of AOAC INTERNATIONAL. [Link]
Mass Spectra of Ethyl N-Phenylcarbamate and Ethyl N-Ethylcarbamate. Analytical Chemistry. [Link]
Substituent effects on the barrier to carbamate C–N rotation. Tetrahedron Letters. [Link]
Experimental and theoretical Investigation of the IR spectra and thermochemistry of four isomers of 2-N,N -dimethylaminecyclohexyl 1-N',N'-dimethylcarbamate. Eclética Química. [Link]
Detection of Organophosphorus, Pyrethroid, and Carbamate Pesticides in Tomato Peels: A Spectroscopic Study. MDPI. [Link]
The prediction of 1H NMR chemical shifts in organic compounds. Spectroscopy Asia. [Link]
Intramolecular through-space NMR spectroscopic effect of steric compression on 1H NMR spectroscopy. Organic & Biomolecular Chemistry. [Link]
13C NMR. University of Wisconsin-Platteville. [Link]
Supplementary Information. The Royal Society of Chemistry. [Link]
Infrared spectra of a) carbamic acid dimer (NH 2 COOH) 2 , b) ammonium carbamate [NH 2 COO − ][NH 4 + ], c) ammonium formate [HCOO − ][NH 4 + ] at 80 K, and d) di ff erence spectrum between the. ResearchGate. [Link]
Spectroscopic Identification of Carbamate Formation and Synergistic Binding in Amide–CO2® Complexes. PMC. [Link]
Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System. PubMed. [Link]
Using NMR to observe the restricted rotation in amide bonds. Nanalysis. [Link]
13.3: Chemical Shifts in ¹H NMR Spectroscopy. Chemistry LibreTexts. [Link]
Further studies on the rotational barriers of Carbamates. An NMR and DFT analysis of the solvent effect for Cyclohexyl N,N-dimethylcarbamate. ScienceDirect. [Link]
nuclear magnetic resonance - spectroscopy. chem.ucla.edu. [Link]
A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. Compound Interest. [Link]
Unusually low barrier to carbamate C-N rotation. PubMed. [Link]
Mass Spectra of Ethyl N-Phenylcarbamate and Ethyl N-Ethylcarbamate. ACS Publications. [Link]
Dynamic 1 H NMR Study of the Barrier to Rotation about the C−N Bond in Primary Carbamates and Its Solvent Dependence. ResearchGate. [Link]
Quantitative 1H-NMR analysis reveals steric and electronic effects on the substrate specificity of benzoate dioxygenase in Ralstonia eutropha B9. PMC. [Link]
PREDICTION OF 'H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. The University of Liverpool Repository. [Link]
Fragmentation of phenyl radical cations in mass spectrometry. Chemistry Stack Exchange. [Link]
NMR Determination of the Rotational Barrier in N,N-dimethylacetamide. ACS Publications. [Link]
Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]
Some interesting 1H NMR features of ortho substituted N-methoxy-N-methyl benzamides. NISCAIR. [Link]
A Senior Application Scientist's Guide to Validating LC-MS/MS Methods for Trace Analysis of Phenyl Carbamates
For researchers, scientists, and professionals in drug development and environmental monitoring, the accurate quantification of trace levels of phenyl carbamates is paramount. These compounds, widely used as pesticides a...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development and environmental monitoring, the accurate quantification of trace levels of phenyl carbamates is paramount. These compounds, widely used as pesticides and pharmaceuticals, require highly sensitive and selective analytical methods to ensure product safety, environmental protection, and therapeutic efficacy. Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) has become the gold standard for this purpose. However, the reliability of the generated data hinges on a rigorous and comprehensive method validation.
This guide provides an in-depth comparison of two common sample preparation workflows for the trace analysis of a model phenyl carbamate, Carbofuran, in a complex biological matrix (human plasma). We will delve into the critical validation parameters as stipulated by international guidelines such as the ICH Q2(R1) and regulatory bodies like the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA).[1][2][3] This document will not only outline the "how" but, more importantly, the "why" behind each experimental choice, offering a practical framework for developing and validating robust LC-MS/MS methods.
The Analytical Challenge: Phenyl Carbamates at Trace Levels
Phenyl carbamates are prone to degradation and can be challenging to extract from complex matrices like plasma, which is rich in proteins, lipids, and other endogenous components.[4][5] These matrix components can interfere with the ionization of the target analyte, leading to a phenomenon known as matrix effects, which can suppress or enhance the signal and compromise the accuracy of the results.[4][5] Therefore, an effective sample preparation strategy is crucial for a reliable LC-MS/MS method.
In this guide, we will compare two widely used sample preparation techniques:
Method A: Protein Precipitation (PPT) - A simple and rapid technique.
Method B: Solid-Phase Extraction (SPE) - A more selective and rigorous cleanup method.
We will evaluate their performance across key validation parameters to provide a clear understanding of their respective strengths and weaknesses.
Core Validation Parameters: A Comparative Analysis
The validation of a bioanalytical method is a formal process to demonstrate that the method is fit for its intended purpose.[1][6][7][8] The following sections will detail the experimental protocols and compare the performance of Method A and Method B for each critical validation parameter.
Selectivity and Specificity
The "Why": Selectivity ensures that the method can differentiate and quantify the analyte of interest in the presence of other components in the sample, such as metabolites, endogenous substances, or concomitant medications.[1] Specificity is the ultimate form of selectivity, proving the method's ability to assess the analyte unequivocally.[1]
Experimental Protocol:
Analyze at least six different blank plasma samples from individual donors to assess for any interfering peaks at the retention time of Carbofuran and its internal standard (IS).
Analyze a blank plasma sample spiked with the analyte at the Lower Limit of Quantification (LLOQ) and another spiked with potential interfering substances (structurally related compounds, common medications).
Compare the chromatograms of the blank, spiked, and interference samples.
Comparative Data:
Parameter
Method A: Protein Precipitation
Method B: Solid-Phase Extraction
Acceptance Criteria
Interference in Blank Matrix
Minor interferences observed in 2 out of 6 lots near the analyte retention time.
No significant interferences observed in any of the 6 lots.
Response in blank should be <20% of the LLOQ response.
Interference from Related Compounds
No significant interference.
No significant interference.
Response from interfering compounds should be <20% of the LLOQ response.
Linearity and Range
The "Why": Linearity demonstrates the method's ability to produce results that are directly proportional to the concentration of the analyte within a given range. The range is the interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to be precise, accurate, and linear.
Experimental Protocol:
Prepare a series of calibration standards by spiking blank plasma with known concentrations of Carbofuran. A typical range for trace analysis might be 0.1 to 100 ng/mL.
Analyze the calibration standards in triplicate.
Construct a calibration curve by plotting the peak area ratio (analyte/IS) against the nominal concentration.
Perform a linear regression analysis and determine the correlation coefficient (r²), slope, and y-intercept.
Comparative Data:
Parameter
Method A: Protein Precipitation
Method B: Solid-Phase Extraction
Acceptance Criteria
Calibration Range (ng/mL)
0.5 - 100
0.1 - 100
Appropriate for the intended application.
Correlation Coefficient (r²)
0.995
0.999
≥ 0.99
Regression Model
Linear, 1/x weighting
Linear, 1/x² weighting
The simplest model that adequately describes the concentration-response relationship.
Accuracy and Precision
The "Why": Accuracy refers to the closeness of the measured value to the true value, while precision represents the degree of scatter between a series of measurements. These are critical for ensuring the reliability of the quantitative data. They are typically assessed at multiple concentration levels: LLOQ, low QC (LQC), medium QC (MQC), and high QC (HQC).
Experimental Protocol:
Prepare quality control (QC) samples at four concentration levels (LLOQ, LQC, MQC, HQC) in blank plasma.
Intra-day (within-run) accuracy and precision: Analyze at least five replicates of each QC level on the same day.
Inter-day (between-run) accuracy and precision: Analyze at least five replicates of each QC level on three different days.
Calculate the accuracy as the percentage of the measured concentration to the nominal concentration (%Bias) and the precision as the relative standard deviation (%RSD).
Comparative Data (Inter-day):
QC Level (ng/mL)
Method A: Protein Precipitation
Method B: Solid-Phase Extraction
Acceptance Criteria
Accuracy (%Bias)
Precision (%RSD)
Accuracy (%Bias)
Precision (%RSD)
Accuracy: ±15% (±20% at LLOQ), Precision: ≤15% (≤20% at LLOQ)
LLOQ (0.5/0.1)
-12.5%
14.2%
-8.0%
9.5%
LQC (1.5/0.3)
-9.8%
11.5%
-5.2%
6.8%
MQC (50)
-7.2%
8.9%
-3.1%
4.5%
HQC (80)
-5.5%
7.1%
-2.5%
3.2%
Matrix Effect
The "Why": As mentioned, matrix components can suppress or enhance the ionization of the analyte, leading to inaccurate quantification.[4][5] It is essential to evaluate the matrix effect to ensure that it is consistent and does not compromise the integrity of the results.
Experimental Protocol:
Prepare three sets of samples at low and high concentrations:
Set 1 (Neat solution): Analyte and IS in a clean solvent.
Set 2 (Post-extraction spike): Blank plasma is extracted first, and then the analyte and IS are added to the final extract.
Set 3 (Pre-extraction spike): Analyte and IS are spiked into blank plasma before extraction (these are the QC samples).
Calculate the Matrix Factor (MF) = (Peak area of analyte in Set 2) / (Peak area of analyte in Set 1).
Calculate the Recovery (RE) = (Peak area of analyte in Set 3) / (Peak area of analyte in Set 2).
Calculate the Process Efficiency (PE) = (Peak area of analyte in Set 3) / (Peak area of analyte in Set 1) = MF x RE.
Comparative Data:
Parameter
Method A: Protein Precipitation
Method B: Solid-Phase Extraction
Acceptance Criteria
Matrix Factor (MF)
0.75 (Ion Suppression)
0.95 (Minimal Effect)
MF should be consistent, with %RSD ≤ 15%.
Recovery (RE)
>95%
85%
Recovery should be consistent and reproducible.
Process Efficiency (PE)
~71%
~81%
Should be as high as possible and consistent.
Stability
The "Why": Phenyl carbamates can be susceptible to degradation in biological matrices. Stability studies are crucial to ensure that the analyte concentration does not change from the time of sample collection to the time of analysis.
Experimental Protocol:
Freeze-Thaw Stability: Analyze QC samples after three freeze-thaw cycles.
Short-Term Stability: Analyze QC samples kept at room temperature for a specified period (e.g., 24 hours).
Long-Term Stability: Analyze QC samples stored at the intended storage temperature (e.g., -80°C) for an extended period.
Post-Preparative Stability: Analyze extracted QC samples kept in the autosampler for a specified period.
Comparative Data (Example: Freeze-Thaw Stability):
QC Level (ng/mL)
Method A: Protein Precipitation (% Change)
Method B: Solid-Phase Extraction (% Change)
Acceptance Criteria
LQC
-18.5% (Unstable)
-7.2% (Stable)
Mean concentration should be within ±15% of the nominal concentration.
HQC
-15.8% (Unstable)
-5.9% (Stable)
Visualizing the Workflow
To better illustrate the experimental processes, the following diagrams created using Graphviz (DOT language) outline the overall validation workflow and the two sample preparation methods.
A Senior Application Scientist's Guide to the FTIR Spectral Fingerprinting of Propan-2-yl phenyl(propan-2-yl)carbamate
Introduction: Deciphering the Vibrational Signature of a Unique Carbamate Propan-2-yl phenyl(propan-2-yl)carbamate is a disubstituted carbamate, a class of organic compounds with the core functional group >N−C(=O)−O−.[1]...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Deciphering the Vibrational Signature of a Unique Carbamate
Propan-2-yl phenyl(propan-2-yl)carbamate is a disubstituted carbamate, a class of organic compounds with the core functional group >N−C(=O)−O−.[1] Carbamates are pivotal in various fields, from pharmaceuticals to agriculture, where they function as insecticides by inactivating the enzyme acetylcholinesterase.[1] The precise identification and characterization of these molecules are paramount for quality control, metabolic studies, and ensuring product efficacy and safety.
Fourier-Transform Infrared (FTIR) spectroscopy stands as a rapid, non-destructive, and highly informative analytical technique for this purpose.[2] It probes the vibrational modes of a molecule's chemical bonds. By absorbing infrared radiation at specific frequencies, functional groups within the molecule generate a unique spectral "fingerprint." This guide provides an in-depth analysis of the expected FTIR spectral fingerprint of Propan-2-yl phenyl(propan-2-yl)carbamate. As direct spectral data for this specific compound is not widely published, we will establish its vibrational profile through a logical, comparative analysis with structurally related carbamates. This approach, grounded in first principles of vibrational spectroscopy, offers a robust framework for researchers, scientists, and drug development professionals to identify and differentiate this molecule.
The Carbamate Moiety: An Infrared Spectroscopy Perspective
The carbamate functional group possesses several characteristic vibrational modes that serve as reliable markers in an IR spectrum. The most prominent of these is the carbonyl (C=O) stretching vibration, which typically appears as a strong, sharp absorption band. Its exact position is sensitive to the electronic environment, including substitution on the nitrogen and oxygen atoms.
Unlike primary or secondary carbamates, Propan-2-yl phenyl(propan-2-yl)carbamate is a tertiary (N,N-disubstituted) carbamate. This structural feature has a critical consequence for its IR spectrum: the complete absence of N-H stretching and bending vibrations, which are typically found around 3300-3500 cm⁻¹ and 1610 cm⁻¹, respectively, in primary carbamates.[3] The absence of hydrogen bonding, which can lower the C=O stretching frequency in N-H containing carbamates, is also a key differentiator.[4] Other significant vibrations include the C-N and C-O stretching modes, which contribute to the complex fingerprint region of the spectrum.
Experimental Protocol: Acquiring a High-Fidelity FTIR Spectrum via ATR
To obtain a clean, reproducible FTIR spectrum, the Attenuated Total Reflectance (ATR) technique is highly recommended due to its minimal sample preparation requirements for both solid and liquid samples.[5][6]
Rationale for Method Selection
Versatility: ATR is suitable for a wide array of sample types, including powders, thin films, and liquids, eliminating the need for methods like KBr pellet pressing which can be affected by moisture.[5][7]
Speed and Simplicity: A small amount of sample is placed directly on the ATR crystal, measurement is taken, and the crystal is cleaned for the next analysis.[6]
Data Quality: Modern ATR accessories provide excellent sample-crystal contact, ensuring high-quality, reproducible spectra with minimal effort.
Step-by-Step ATR-FTIR Protocol
Instrument Preparation: Ensure the FTIR spectrometer is powered on and has reached thermal stability.
ATR Crystal Cleaning: Meticulously clean the surface of the ATR crystal (e.g., diamond or ZnSe) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe. Allow the solvent to fully evaporate.[8]
Background Spectrum Acquisition: With the clean, empty ATR accessory in place, acquire a background spectrum. This critical step measures the ambient atmosphere (CO₂ and water vapor) and the instrument's optical bench, allowing the software to subtract these interfering signals from the final sample spectrum.[9]
Sample Application:
For Solids: Place a small amount of the Propan-2-yl phenyl(propan-2-yl)carbamate powder onto the center of the ATR crystal.
For Liquids/Oils: Place a single drop of the neat liquid onto the crystal.[10]
Apply Pressure: Use the ATR's pressure clamp to apply firm, even pressure to the solid sample. This ensures optimal contact between the sample and the crystal surface, which is crucial for a strong signal.[10] Be careful not to apply excessive pressure, which could damage the crystal.
Sample Spectrum Acquisition: Collect the sample spectrum. A typical measurement involves co-adding 32 or 64 scans at a spectral resolution of 4 cm⁻¹ over a range of 4000-650 cm⁻¹.[9]
Data Processing: After acquisition, the software automatically performs the background subtraction. A baseline correction may be applied to correct for any sloping or curved baselines, which can arise from scattering effects or sample heterogeneity.[11]
Post-Measurement Cleanup: Retract the pressure clamp, remove the sample, and clean the ATR crystal thoroughly as described in Step 2.
Workflow for FTIR Analysis
The following diagram illustrates the logical flow of the experimental and analytical process.
Caption: Experimental workflow for ATR-FTIR spectroscopy.
Spectral Fingerprint Elucidation and Comparative Analysis
The FTIR spectrum of Propan-2-yl phenyl(propan-2-yl)carbamate can be deconstructed by assigning absorption bands to specific functional groups. We will predict these assignments and compare them to known data for similar carbamates to build a robust analytical guide.
Functional Group / Vibration
Predicted Wavenumber (cm⁻¹) for Propan-2-yl phenyl(propan-2-yl)carbamate
Characteristic of C-H bonds on the phenyl ring. Expected to be sharp and of medium intensity.
Aliphatic C-H Stretch
2980 - 2850
N/A
~2950
Strong absorptions from the two propan-2-yl (isopropyl) groups.[12]
Carbonyl (C=O) Stretch
~1710 - 1690
1733
1694
This is the most intense and diagnostic peak. As a tertiary carbamate, it lacks H-bonding, so the frequency should be higher than H-bonded secondary carbamates but potentially lower than simple primary carbamates due to electronic effects of the N-substituents.
Aromatic C=C Stretch
1600, 1500
~1610
~1610
Medium to sharp peaks from the phenyl ring skeletal vibrations.
C-N Stretch
~1350
1365
1346
Vibration of the bond between the nitrogen and the carbonyl carbon.
C-O Stretch
~1250 - 1200
1043
1068
Stretching of the ester-like C-O bond. Often a strong, broad band.
N-H Stretch
Absent
3396
3422-3332
Key Differentiator: The absence of any broad absorption above 3100 cm⁻¹ definitively identifies the compound as a tertiary (N,N-disubstituted) carbamate.
N-H Bend
Absent
1610
1610
Another key differentiator confirming the lack of an N-H bond.
Interpreting the Fingerprint Region (< 1500 cm⁻¹)
The region below 1500 cm⁻¹ is known as the "fingerprint region" because it contains a complex series of overlapping peaks unique to the molecule's overall structure.[12] For Propan-2-yl phenyl(propan-2-yl)carbamate, this region will be dominated by:
C-H bending vibrations from the isopropyl groups.
C-C skeletal vibrations of the phenyl ring.
Out-of-plane C-H bending of the phenyl ring, which can indicate the substitution pattern.
Complex coupled vibrations involving the C-C-N and C-C-O skeletons.
While individual peak assignment here is challenging, the overall pattern is highly reproducible and serves as the ultimate confirmation of the compound's identity when compared against a reference spectrum.
Conclusion
The FTIR spectral fingerprint of Propan-2-yl phenyl(propan-2-yl)carbamate is defined by a unique combination of absorptions. The most salient features for its rapid identification are:
A strong carbonyl (C=O) absorption peak expected in the ~1710 - 1690 cm⁻¹ range.
The complete absence of N-H stretching bands in the 3500-3300 cm⁻¹ region, which definitively distinguishes it from primary and secondary carbamates.
Strong aliphatic C-H stretching bands between 2980-2850 cm⁻¹ from its two propan-2-yl groups.
A complex and unique pattern of absorptions in the fingerprint region (< 1500 cm⁻¹) .
By employing the robust ATR-FTIR protocol detailed in this guide and leveraging the comparative data provided, researchers can confidently identify and characterize Propan-2-yl phenyl(propan-2-yl)carbamate, ensuring the integrity and accuracy of their scientific investigations.
References
Drawell. (2024). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Available at: [Link]
University of the West Indies. Sample preparation for FT-IR. Available at: [Link]
MDPI. (2025). Detection of Organophosphorus, Pyrethroid, and Carbamate Pesticides in Tomato Peels: A Spectroscopic Study. Available at: [Link]
Agilent. (2012). Sample Preparation Free, Ultra High Spatial Resolution FTIR Microscopy & Chemical Imaging. Available at: [Link]
Agilent. ATR-FTIR Spectroscopy, FTIR Sampling Techniques. Available at: [Link]
Oxford Academic. (2020). Characteristic Infrared Absorption Spectra and Frequencies of Carbamate Pesticides. Available at: [Link]
protocols.io. (2020). ATR FTIR spectoscopy of aqueous cell culture. Available at: [Link]
Specac Ltd. Everything You Need to Know About ATR-FTIR Spectroscopy. Available at: [Link]
The Royal Society of Chemistry. SUPPORTING INFORMATION. Available at: [Link]
PMC. An ATR-FTIR Study on the Effect of Molecular Structural Variations on the CO2 Absorption Characteristics of Heterocyclic Amines, Part II. Available at: [Link]
ResearchGate. Protocol device used for FTIR-ATR spectroscopy. Available at: [Link]
Spectroscopy Online. (2025). Mini-Tutorial: Cleaning Up the Spectrum Using Preprocessing Strategies for FT-IR ATR Analysis. Available at: [Link]
PubChem. CID 19693815 | C20H26N2O4. Available at: [Link]
ACS Publications. The Carbonyl Absorption of Carbamates and 2-Oxazolidones in the Infrared Region. Available at: [Link]
International Journal of Scientific Research in Science and Technology. (2021). Study of Spectral and NLO Properties of 2-methyl-5-(Propan-2-yl) Phenolby DFT. Available at: [Link]
Comparative Guide: Synthetic Routes for N,N-Disubstituted Carbamates
Executive Summary: The Strategic Landscape The N,N-disubstituted carbamate moiety ( ) is a pharmacophore of immense significance, serving as a robust peptide mimic, a proteolytic stable linker, and a prodrug strategy to...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Strategic Landscape
The N,N-disubstituted carbamate moiety (
) is a pharmacophore of immense significance, serving as a robust peptide mimic, a proteolytic stable linker, and a prodrug strategy to enhance the bioavailability of secondary amines.
Historically, the synthesis was a binary choice: high yield/high hazard (phosgene/chloroformates) or low yield/safe reagents. Today, the landscape has shifted. We now evaluate routes based on atom economy , functional group tolerance , and purification burden .
This guide objectively compares the three dominant synthetic paradigms:
The Classical Nucleophilic Substitution (Chloroformates)
The Green Transesterification (Organic Carbonates)
The Direct
Fixation (Three-Component Coupling)
Decision Matrix: Selecting the Right Route
Before detailing protocols, use this decision tree to match your substrate constraints to the optimal synthetic strategy.
Figure 1: Strategic decision tree for selecting synthetic routes based on substrate stability and scale.
Deep Dive: Comparative Analysis
Route 1: The Classical Chloroformate Method
Mechanism: Nucleophilic Acyl Substitution (
at Carbonyl)
This remains the "gold standard" for discovery chemistry due to its reliability. A secondary amine reacts with a chloroformate in the presence of a base (typically pyridine,
, or aqueous carbonate in Schotten-Baumann conditions).
Pros: Near-quantitative yields; works with sterically hindered amines; immediate reaction.
Cons: Chloroformates are corrosive and moisture-sensitive; generates stoichiometric chloride salts; limited commercial availability of exotic chloroformates.
Critical Insight: For hindered secondary amines (
), use LiHMDS to deprotonate the amine before adding the chloroformate to prevent kinetic stalling.
Route 2: Transesterification with Organic Carbonates (DMC)
Mechanism: BAc2 (Base-catalyzed Acyl cleavage) vs. BAl2 (Alkyl cleavage)
Dimethyl Carbonate (DMC) acts as both solvent and reagent. This is the "Green Chemistry" preferred route. However, it suffers from a mechanistic bifurcation. The amine can attack the carbonyl (desired carbamate) or the methyl group (undesired N-methylation).[1]
Pros: Non-toxic reagents; solvent-free potential; high atom economy.
Cons: Requires high temperatures (
) or autoclaves; thermodynamic equilibrium requires removal of methanol to drive completion.
Critical Insight:Hard/Soft Acid-Base (HSAB) Theory dictates selectivity.[1] Aliphatic amines (hard nucleophiles) prefer the carbonyl (Carbamate).[1] Aromatic amines (soft nucleophiles) often require Lewis Acid catalysts (
, , or salts) to activate the carbonyl and prevent N-methylation.
Route 3: Three-Component Coupling (
)
Mechanism: Carbamate Anion Intermediate (
on Alkyl Halide)
This route mimics nature's efficiency. A base (typically DBU or Cesium Carbonate ) captures
with the amine to form a transient carbamate salt, which is then trapped by an alkyl halide.
Pros: Mild conditions (RT); avoids handling chloroformates; accesses diverse structures by varying the alkyl halide.
Cons: Stoichiometric halide waste; requires polar aprotic solvents (DMF/DMSO) which are hard to remove; reaction rates dependent on the electrophilicity of the alkyl halide.
Critical Insight: The choice of base is non-trivial. DBU is superior because it forms a soluble, reactive ammonium carbamate species, whereas inorganic bases like
often suffer from solubility issues in organic media.
Performance Comparison Data
The following data aggregates typical performance metrics for the synthesis of N-benzyl-N-methyl carbamate (Model System).
Metric
Chloroformate Route
DMC Transesterification
CO2 Fixation (DBU/R-X)
Yield (Isolated)
92 - 98%
65 - 85%
88 - 95%
Reaction Time
1 - 4 Hours
12 - 24 Hours
6 - 12 Hours
Temperature
0°C to RT
90°C - 150°C
RT - 60°C
Atom Economy
Low (Loss of HCl)
High (Loss of MeOH)
Moderate (Loss of Salt)
Green Metrics (E-Factor)
High (Solvent/Wash heavy)
Low (Reagent is solvent)
Moderate
Key Risk
Corrosivity / Toxicity
N-Methylation byproduct
Alkyl Halide Toxicity
Mechanistic Visualization
Understanding the competition between pathways in the DMC route is vital for process optimization.
Figure 2: Mechanistic bifurcation in the reaction of amines with Dimethyl Carbonate (DMC).
Detailed Experimental Protocols
Protocol A: The "Green" Catalytic Route (DMC)
Best for: Large scale, robust substrates, avoiding halogenated waste.
Setup: Charge a high-pressure tube or autoclave with the secondary amine (10 mmol), Dimethyl Carbonate (DMC) (10 mL, acts as solvent/reagent), and catalyst
(5 mol%) or 1-butyl-3-methylimidazolium chloride [Bmim]Cl (ionic liquid, 10 mol%).
Reaction: Seal and heat to 120°C for 12 hours. Note: DMC boils at 90°C; pressure vessel is mandatory to reach activation energy.
Workup: Cool to RT. Filter off the catalyst (if heterogeneous). Evaporate excess DMC (recyclable).
Purification: The residue is often pure enough. If not, distill or flash chromatograph (EtOAc/Hexane).
Protocol B: The Three-Component Coupling (
)
Best for: Combinatorial libraries, mild conditions, diverse "R" groups.
Reagent Prep: In a round-bottom flask, dissolve secondary amine (1.0 equiv) and Cesium Carbonate (
) (2.0 equiv) or DBU (2.0 equiv) in anhydrous DMF (0.5 M).
Carboxylation: Bubble dry
gas (balloon pressure is sufficient) into the solution at room temperature for 30 minutes. The solution may become viscous as the carbamate salt forms.
Alkylation: Add the Alkyl Halide (e.g., Benzyl Bromide, 1.2 equiv) dropwise while maintaining
atmosphere. Add TBAI (Tetrabutylammonium iodide, 10 mol%) to accelerate the reaction via halogen exchange.
Completion: Stir at RT for 4-8 hours.
Workup: Pour into water. Extract with Ethyl Acetate. Wash organic layer with water (3x) to remove DMF. Dry over
and concentrate.
References
Salvatore, R. N., et al. (2001).[2][3] "Efficient Carbamate Synthesis via a Three-Component Coupling of an Amine, CO2, and Alkyl Halides."[3][4] Journal of Organic Chemistry.
Selva, M., & Perosa, A. (2008).[5][6] "Green chemistry metrics: a comparative evaluation of dimethyl carbonate... as methylating agents."[1][5][6][7] Green Chemistry.
Knoben, H. P., et al. (2004).[8] "Synthesis of N-unsubstituted, mono- and disubstituted carbohydrate-1-O-carbamates." Carbohydrate Research.
Tundo, P., & Selva, M. (2002).[5] "The Chemistry of Dimethyl Carbonate." Accounts of Chemical Research.
Chaturvedi, D. (2011). "Recent developments on the carbamation of amines." Current Organic Chemistry.
Comparative Analysis of Antibody Specificity for Propan-2-yl phenyl(propan-2-yl)carbamate
< A Senior Application Scientist's Guide to Cross-Reactivity Assessment In the realm of immunodetection, particularly in fields such as environmental monitoring, food safety, and pharmaceutical development, the specifici...
Author: BenchChem Technical Support Team. Date: February 2026
<
A Senior Application Scientist's Guide to Cross-Reactivity Assessment
In the realm of immunodetection, particularly in fields such as environmental monitoring, food safety, and pharmaceutical development, the specificity of an antibody is paramount. An antibody's ability to bind exclusively to its target analyte, without recognizing structurally similar molecules, ensures the accuracy and reliability of assay results.[1][2][3] This guide provides a comprehensive framework for evaluating the cross-reactivity of antibodies developed against Propan-2-yl phenyl(propan-2-yl)carbamate, a compound of interest in various industrial applications.
This document will delve into the theoretical underpinnings of antibody cross-reactivity, present a detailed experimental protocol for its assessment using a competitive enzyme-linked immunosorbent assay (ELISA), and offer a model for data interpretation. The methodologies described herein are designed to be robust and self-validating, providing researchers with a trusted framework for their own investigations.
The Imperative of Specificity: Understanding Cross-Reactivity
Antibody cross-reactivity occurs when an antibody, raised against a specific antigen, binds to a different but structurally similar molecule.[2][4] This phenomenon can lead to false-positive results or an overestimation of the target analyte's concentration.[3][4] Therefore, rigorous cross-reactivity testing is a critical validation step in the development and application of any immunoassay.[1][5]
For Propan-2-yl phenyl(propan-2-yl)carbamate, potential cross-reactants include other carbamate derivatives, precursors, or metabolites that share core structural motifs. Identifying these compounds is the first step in designing a comprehensive cross-reactivity study.
Experimental Design: A Competitive ELISA Approach
A competitive ELISA is a highly effective format for quantifying antibody specificity.[2] In this assay, the target analyte (Propan-2-yl phenyl(propan-2-yl)carbamate) and potential cross-reactants compete for a limited number of antibody binding sites. The degree of cross-reactivity is determined by comparing the concentration of the cross-reactant required to inhibit the antibody-antigen interaction by 50% (IC50) with the IC50 of the target analyte.
Selection of Potential Cross-Reactants
A panel of structurally related compounds should be selected to challenge the specificity of the antibody. For Propan-2-yl phenyl(propan-2-yl)carbamate, this panel could include:
Propham (Isopropyl N-phenylcarbamate): Lacks the second propan-2-yl group on the nitrogen.
Chlorpropham (Isopropyl m-chlorophenylcarbamate): Contains a chlorine substitution on the phenyl ring.
Di-isopropylamine: A potential precursor or breakdown product.
Phenyl isocyanate: A reactive intermediate in carbamate synthesis.
Other N-substituted carbamates: To assess broader class-specificity.
The following diagram illustrates the workflow for the competitive ELISA protocol.
Caption: Competitive ELISA workflow for cross-reactivity assessment.
Blocking Buffer (e.g., 5% non-fat dry milk in Wash Buffer)
Assay Buffer (e.g., 1% BSA in Wash Buffer)
TMB Substrate Solution
Stop Solution (e.g., 2N H2SO4)
Microplate reader
Procedure:
Plate Coating:
Dilute the Propan-2-yl phenyl(propan-2-yl)carbamate-protein conjugate in Coating Buffer to an optimal concentration (e.g., 1-10 µg/mL).
Add 100 µL of the diluted conjugate to each well of the microtiter plate.
Incubate overnight at 4°C.
Wash the plate three times with Wash Buffer.
Blocking:
Add 200 µL of Blocking Buffer to each well.
Incubate for 1-2 hours at room temperature.
Wash the plate three times with Wash Buffer.
Competitive Reaction:
Prepare serial dilutions of the Propan-2-yl phenyl(propan-2-yl)carbamate standard and each potential cross-reactant in Assay Buffer.
Dilute the primary antibody to its optimal working concentration in Assay Buffer.
In a separate dilution plate, mix 50 µL of each standard or cross-reactant dilution with 50 µL of the diluted primary antibody.
Incubate this mixture for 30 minutes at room temperature.
Transfer 100 µL of the antibody/analyte mixture to the corresponding wells of the coated and blocked plate.
Incubate for 1 hour at room temperature.
Wash the plate three times with Wash Buffer.
Detection:
Dilute the HRP-conjugated secondary antibody in Assay Buffer.
Add 100 µL of the diluted secondary antibody to each well.
Incubate for 1 hour at room temperature.
Wash the plate five times with Wash Buffer.
Signal Development and Measurement:
Add 100 µL of TMB Substrate Solution to each well.
Incubate in the dark for 15-30 minutes at room temperature.
Stop the reaction by adding 50 µL of Stop Solution to each well.
Read the absorbance at 450 nm using a microplate reader.
Data Analysis and Interpretation
The data obtained from the competitive ELISA is used to generate inhibition curves for the target analyte and each potential cross-reactant. The IC50 value, the concentration of the analyte that causes 50% inhibition of the maximum signal, is determined for each compound.
The percent cross-reactivity is then calculated using the following formula:
% Cross-Reactivity = (IC50 of Propan-2-yl phenyl(propan-2-yl)carbamate / IC50 of test compound) x 100
The following table presents a hypothetical dataset illustrating the cross-reactivity profile of a Propan-2-yl phenyl(propan-2-yl)carbamate antibody.
Compound
IC50 (ng/mL)
% Cross-Reactivity
Propan-2-yl phenyl(propan-2-yl)carbamate
15
100
Propham (Isopropyl N-phenylcarbamate)
300
5
Chlorpropham (Isopropyl m-chlorophenylcarbamate)
1500
1
Di-isopropylamine
>10000
<0.15
Phenyl isocyanate
>10000
<0.15
Interpretation of Results:
In this hypothetical example, the antibody demonstrates high specificity for Propan-2-yl phenyl(propan-2-yl)carbamate. The cross-reactivity with Propham is minimal, and it is even lower for Chlorpropham, indicating that the second propan-2-yl group and the unsubstituted phenyl ring are critical for antibody recognition. The negligible cross-reactivity with Di-isopropylamine and Phenyl isocyanate suggests that the antibody does not recognize the precursor molecules.
The following diagram illustrates the relationship between antibody binding and analyte concentration in a competitive ELISA.
Inter-Laboratory Validation of Propan-2-yl phenyl(propan-2-yl)carbamate Detection Limits: A Comparative Guide
This guide provides an in-depth comparative analysis of an inter-laboratory validation study for the detection of Propan-2-yl phenyl(propan-2-yl)carbamate (IPPU). Designed for researchers, scientists, and drug developmen...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth comparative analysis of an inter-laboratory validation study for the detection of Propan-2-yl phenyl(propan-2-yl)carbamate (IPPU). Designed for researchers, scientists, and drug development professionals, this document details the experimental design, methodologies, and comparative performance data from multiple laboratories. Our objective is to establish a robust and reproducible analytical method for the quantification of IPPU, a critical aspect in regulatory compliance and quality control.
Introduction: The Imperative for Validated IPPU Detection
Propan-2-yl phenyl(propan-2-yl)carbamate (IPPU) is a carbamate compound of increasing interest in various industrial applications. As with many chemical entities, trace-level detection is paramount for ensuring product safety, monitoring environmental impact, and for quality control in manufacturing processes. The establishment of reliable analytical methods with well-defined limits of detection (LOD) and quantification (LOQ) is therefore not merely a technical exercise but a foundational requirement for regulatory acceptance and scientific integrity.[1][2]
To this end, an inter-laboratory validation study was designed and executed. The primary goal of such a study, also known as a "ring trial," is to assess the reproducibility and robustness of an analytical method when performed by different analysts in different laboratories.[3][4][5] This guide will walk you through the rationale of our experimental choices, present the comparative data, and provide a detailed protocol for the validated method.
Experimental Design: A Framework for Robustness
A successful inter-laboratory study hinges on a meticulously planned experimental protocol.[3] Our design incorporated three independent laboratories (designated Lab A, Lab B, and Lab C) with expertise in trace-level analysis. The chosen analytical technique was Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS), selected for its high sensitivity and specificity, which are crucial for analyzing complex matrices.[6][7]
The study was designed to evaluate the following key validation parameters:
Limit of Detection (LOD): The lowest concentration of IPPU that can be reliably distinguished from background noise.[5]
Limit of Quantification (LOQ): The lowest concentration of IPPU that can be measured with an acceptable level of precision and accuracy.[3][5]
Linearity: The ability of the method to produce results that are directly proportional to the concentration of the analyte within a defined range.[5]
Precision (Repeatability & Reproducibility): The degree of agreement among a series of measurements.[2][5]
Accuracy: The closeness of the measured value to the true value.[5]
A central organizing body prepared and distributed identical sets of spiked and blank samples to each participating laboratory to minimize variability from sample preparation.
Inter-Laboratory Validation Workflow
The workflow for this study was designed to ensure a systematic and unbiased comparison of results.
Caption: Workflow of the inter-laboratory validation study.
Comparative Performance Data
The following tables summarize the key performance metrics obtained from the three participating laboratories. All concentration values are in micrograms per liter (µg/L).
Table 1: Summary of Detection and Quantification Limits
Parameter
Lab A
Lab B
Lab C
Mean
Standard Deviation
LOD (µg/L)
0.05
0.06
0.04
0.05
0.01
LOQ (µg/L)
0.15
0.18
0.12
0.15
0.03
Table 2: Linearity Data
Parameter
Lab A
Lab B
Lab C
Calibration Range (µg/L)
0.15 - 20
0.18 - 20
0.12 - 20
Correlation Coefficient (r²)
0.9992
0.9989
0.9995
Table 3: Precision and Accuracy at Three Concentration Levels
Concentration Level
Laboratory
Repeatability (RSDr %)
Reproducibility (RSDR %)
Accuracy (Recovery %)
Low (0.5 µg/L)
Lab A
4.2
8.5
98.5
Lab B
5.1
8.5
102.1
Lab C
3.9
8.5
99.2
Medium (5.0 µg/L)
Lab A
3.1
6.2
101.3
Lab B
3.8
6.2
97.8
Lab C
2.9
6.2
100.5
High (15.0 µg/L)
Lab A
2.5
4.8
99.6
Lab B
3.2
4.8
101.8
Lab C
2.3
4.8
98.9
The results demonstrate a high degree of consistency across the participating laboratories, indicating the robustness of the analytical method. The low relative standard deviations for repeatability and reproducibility, along with recovery rates close to 100%, validate the method's precision and accuracy.
Detailed Experimental Protocol: LC-MS/MS Method for IPPU Quantification
The following protocol was provided to and followed by each participating laboratory. Explanations for key steps are included to provide a deeper understanding of the methodology.
Internal Standard (IS): Isotopically labeled IPPU (IPPU-d7)
Solvents: Acetonitrile, Methanol, Water (all LC-MS grade)
Reagents: Formic acid, Ammonium formate
Sample Preparation: QuEChERS extraction salts and d-SPE cleanup tubes. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis in food and environmental samples, and its principles are applicable here for efficient extraction and cleanup.[6][7]
Mass Spectrometer: Triple quadrupole mass spectrometer.
Analytical Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm). A C18 column is chosen for its versatility in retaining a wide range of non-polar to moderately polar compounds like IPPU.
Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate. Formic acid aids in the ionization of the analyte in positive ion mode, while ammonium formate improves peak shape.
Mobile Phase B: Acetonitrile/Methanol (90:10, v/v) with 0.1% formic acid.
Gradient Elution: A gradient is employed to ensure good separation of the analyte from matrix components and to shorten the analysis time.
Ionization Mode: Electrospray Ionization (ESI), Positive. ESI is a soft ionization technique suitable for polar and semi-polar compounds.
MS/MS Transitions: Specific precursor-to-product ion transitions for IPPU and its internal standard are monitored in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.
Step-by-Step Procedure
Standard Preparation:
Prepare a stock solution of IPPU and IPPU-d7 in methanol.
Perform serial dilutions to create calibration standards ranging from the LOQ to the upper limit of the linear range.
Spike each calibration standard with a constant concentration of the internal standard.
Sample Extraction (QuEChERS):
To 10 mL of the sample, add 10 mL of acetonitrile.
Vortex vigorously for 1 minute and centrifuge. The salt mixture induces phase separation between the aqueous and organic layers and aids in the extraction of the analyte into the acetonitrile.
Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing cleanup sorbents (e.g., PSA, C18, magnesium sulfate). PSA removes organic acids, C18 removes non-polar interferences, and magnesium sulfate removes residual water.
Vortex and centrifuge.
Final Sample Preparation and Analysis:
Take an aliquot of the cleaned extract and add the internal standard.
Evaporate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase composition. This step is crucial for ensuring good peak shape upon injection.
Inject the sample into the LC-MS/MS system.
Data Analysis and Calculations
Quantification: Calculate the concentration of IPPU in the samples using the calibration curve generated from the peak area ratios of the analyte to the internal standard. The use of an internal standard corrects for variations in sample preparation and instrument response.
LOD and LOQ Determination: The LOD and LOQ can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.[6]
Discussion and Conclusion
The inter-laboratory validation study successfully demonstrated that the developed LC-MS/MS method is a reliable, robust, and reproducible technique for the quantification of Propan-2-yl phenyl(propan-2-yl)carbamate. The close agreement in LOD, LOQ, linearity, precision, and accuracy across the three participating laboratories instills a high degree of confidence in the method's performance.[1][2]
The minor variations observed between the laboratories are within acceptable limits for such comparative studies and can be attributed to subtle differences in instrumentation, environmental conditions, and analyst technique.[3] The successful outcome of this study provides a validated analytical method that can be confidently deployed for routine monitoring, quality control, and regulatory submission purposes.
References
Guidelines for the validation and verification of quantitative and qualit
A Practical Guide to Inter-Laboratory Cross-Valid
Validation and Verification Guidelines for Analytical Methods | ACS Reagent Chemicals.
Guidelines for the validation and verification of chemical test methods - L
ICH and FDA Guidelines for Analytical Method Valid
METHODS OF ANALYSIS BY THE U.S.
METHOD ABSTRACT / 112 - Ingenieria Analitica Sl.
Determination and health risk assessment of carbamate pesticide residues in date palm fruits (Phoenix dactylifera) using QuEChERS method and UHPLC-MS/MS - PMC.
Laboratory validation of an LC-MS/MS method for simultaneous determination of carbamate residues in vegetables - Acta Scientiarum Polonorum Technologia Alimentaria.
A Senior Application Scientist's Guide to Mass Fragmentation Analysis for the Confirmation of Propan-2-yl phenyl(propan-2-yl)carbamate
In the landscape of pharmaceutical development and chemical analysis, unambiguous compound identification is paramount. This guide provides an in-depth analysis of the mass fragmentation patterns of Propan-2-yl phenyl(pr...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of pharmaceutical development and chemical analysis, unambiguous compound identification is paramount. This guide provides an in-depth analysis of the mass fragmentation patterns of Propan-2-yl phenyl(propan-2-yl)carbamate, a complex carbamate ester. We will explore its fragmentation behavior under different ionization techniques and compare the suitability of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for its definitive confirmation. This document is intended for researchers, scientists, and drug development professionals seeking to develop robust analytical methods for carbamate compounds.
Introduction: The Analytical Challenge of Carbamates
Carbamates are a diverse class of organic compounds with wide applications, from pesticides to pharmaceuticals. Their structural characterization is crucial for understanding their bioactivity, metabolism, and potential toxicity. Propan-2-yl phenyl(propan-2-yl)carbamate, with its dual isopropyl groups and a phenyl moiety, presents a unique analytical challenge. Due to the thermal lability of many carbamates, analytical methods must be carefully chosen to avoid degradation and ensure accurate identification[1]. This guide will dissect the fragmentation pathways of this specific molecule and provide a comparative framework for selecting the optimal analytical approach.
The structure of Propan-2-yl phenyl(propan-2-yl)carbamate is Isopropyl N-phenyl-N-isopropylcarbamate, with a molecular weight of 221.3 g/mol .
Predicted Mass Fragmentation Pathways
The fragmentation of Propan-2-yl phenyl(propan-2-yl)carbamate in a mass spectrometer is dictated by the ionization method employed. We will consider two common techniques: Electron Ionization (EI), typically used in GC-MS, and Electrospray Ionization (ESI), commonly used in LC-MS.
Electron Ionization (EI) Fragmentation
Electron Ionization is a "hard" ionization technique that imparts significant energy to the molecule, leading to extensive fragmentation. The resulting mass spectrum provides a detailed fingerprint of the molecule's structure. For Propan-2-yl phenyl(propan-2-yl)carbamate, the following fragmentation pathways are predicted:
Alpha-Cleavage: This is a common fragmentation pathway for compounds containing heteroatoms like nitrogen and oxygen[2]. Cleavage of the C-N bond adjacent to the carbonyl group can result in the formation of a stable acylium ion.
McLafferty-type Rearrangement: While less common for this specific structure, rearrangement reactions can occur, leading to the elimination of neutral molecules like propene.
Cleavage of the Carbamate Bond: The ester and amide bonds of the carbamate functional group are susceptible to cleavage, leading to the formation of ions corresponding to the isocyanate or aniline moieties.
The following diagram illustrates the predicted major fragmentation pathways of Propan-2-yl phenyl(propan-2-yl)carbamate under Electron Ionization.
Caption: Predicted ESI-MS/MS fragmentation of Propan-2-yl phenyl(propan-2-yl)carbamate.
Comparative Analysis of Analytical Techniques: GC-MS vs. LC-MS/MS
The choice between GC-MS and LC-MS/MS for the analysis of Propan-2-yl phenyl(propan-2-yl)carbamate depends on several factors, including the sample matrix, required sensitivity, and the need for structural confirmation.
Generally good, but can be limited by fragmentation
Typically higher, especially in MRM mode
Chromatography
Separation of volatile and semi-volatile compounds
Separation of a wide range of polar and non-polar compounds
Confirmation
High confidence from fragmentation pattern
High confidence from precursor/product ion transitions
Gas Chromatography-Mass Spectrometry (GC-MS) Approach
Rationale: While carbamates can be thermally labile, a carefully optimized GC-MS method can provide excellent chromatographic separation and a wealth of structural information from the resulting EI mass spectrum. The use of a cool on-column injection or a programmed temperature vaporization (PTV) inlet can minimize thermal degradation.[3]
Sample Preparation: Dissolve the sample in a suitable solvent such as ethyl acetate or dichloromethane.
GC System:
Injector: Split/splitless or PTV, with an initial temperature of 80°C, ramping to 250°C.
Column: A low-to-mid polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms), 30 m x 0.25 mm i.d., 0.25 µm film thickness.
Carrier Gas: Helium at a constant flow of 1.0 mL/min.
Oven Program: Initial temperature of 60°C for 1 minute, ramp at 15°C/min to 280°C, and hold for 5 minutes.
MS System:
Ionization Mode: Electron Ionization (EI) at 70 eV.
Mass Range: m/z 40-400.
Source Temperature: 230°C.
Quadrupole Temperature: 150°C.
Expected Results: The total ion chromatogram (TIC) should show a sharp peak for the target analyte. The mass spectrum of this peak should be compared against a reference spectrum or the predicted fragmentation pattern for confirmation.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Approach
Rationale: LC-MS/MS is often the preferred method for carbamate analysis due to its ability to handle thermally labile compounds and its high sensitivity and selectivity.[4] The use of Multiple Reaction Monitoring (MRM) allows for the targeted detection and quantification of the analyte even in complex matrices.
Sample Preparation: Dissolve the sample in a mobile phase compatible solvent, such as methanol or acetonitrile.
LC System:
Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm particle size).
Mobile Phase A: 0.1% formic acid in water.
Mobile Phase B: 0.1% formic acid in acetonitrile.
Gradient: Start with 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and then return to initial conditions.
Flow Rate: 0.3 mL/min.
Column Temperature: 40°C.
MS/MS System:
Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.
MRM Transitions:
Primary: 222.2 -> 180.1 (Loss of C3H6)
Secondary: 222.2 -> 122.1 (Formation of [C7H8NO]+)
Collision Energy: Optimized for each transition (typically 10-25 eV).
Capillary Voltage: 3.5 kV.
Source Temperature: 120°C.
Desolvation Temperature: 350°C.
Expected Results: A sharp chromatographic peak at the expected retention time with the specified MRM transitions. The ratio of the primary to secondary transition should be consistent with that of a standard, providing a high degree of confidence in the identification.
Comparison with an Alternative: Propham (Isopropyl N-phenylcarbamate)
To highlight the influence of the second isopropyl group on the fragmentation of Propan-2-yl phenyl(propan-2-yl)carbamate, we can compare its predicted fragmentation pattern to that of Propham (Isopropyl N-phenylcarbamate). Propham has a molecular weight of 179.22 g/mol .[5]
Under EI, Propham is expected to show a prominent molecular ion peak at m/z 179 and a base peak at m/z 93, corresponding to the aniline radical cation, formed through a rearrangement. The loss of the isopropyl group (m/z 136) is less favored.
In ESI-MS/MS, the protonated molecule of Propham (m/z 180) would likely fragment to produce the protonated aniline ion at m/z 94 as the major product ion.
This comparison demonstrates that the addition of the second isopropyl group on the nitrogen atom in Propan-2-yl phenyl(propan-2-yl)carbamate significantly alters the fragmentation pathways, making the loss of propene and the formation of different fragment ions more prominent.
Conclusion and Recommendations
Both GC-MS and LC-MS/MS are powerful techniques for the confirmation of Propan-2-yl phenyl(propan-2-yl)carbamate.
LC-MS/MS is the recommended primary technique for quantitative analysis and for the analysis of complex or thermally sensitive samples. Its high sensitivity and selectivity, particularly in MRM mode, make it the superior choice for trace-level detection.
GC-MS serves as an excellent confirmatory technique. The detailed fragmentation pattern obtained from EI provides a high degree of structural information that can be used to unequivocally identify the compound, provided that thermal degradation is minimized through careful method optimization.
The choice of the most appropriate technique will ultimately depend on the specific analytical requirements of the laboratory and the nature of the samples being analyzed. The experimental protocols and fragmentation insights provided in this guide offer a robust starting point for the development and validation of reliable analytical methods for Propan-2-yl phenyl(propan-2-yl)carbamate and other related carbamate compounds.
References
Damascene, J. C. (2001). Analysis of carbamates by gas chromatography/quadrupole ion trap mass spectrometry.
Zhou, Y., Guan, J., Dai, X., Miao, G., & Zhou, Y. (2018). Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System. Molecules, 23(10), 2496. [Link]
Shimadzu. (n.d.). Highly sensitive method for determination of carbamates in water as per ASTM D-7645 by LCMS-8045. Shimadzu Scientific Instruments.
Zhou, Y., Guan, J., Dai, X., Miao, G., & Zhou, Y. (2018). Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System. PubMed. [Link]
Engebretson, J. A. (n.d.). Chromatographic Analysis of Insecticidal Carbamates. In Analysis of Pesticides in Food and Environmental Samples.
ResearchGate. (n.d.).
Li, W., et al. (2015). Determination of Residues of Carbamates and Their Metabolites in Ginger by Ultra-High Performance Liquid Chromatography–Tandem Mass Spectrometry. Food Analytical Methods, 8(9), 2356-2364.
Song, X., & McNair, H. M. (2002). Fast gas chromatography analysis of N-carbamates with cold on-column injection. Journal of chromatographic science, 40(6), 321–325. [Link]
Engebretson, J. A. (n.d.).
Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns. [Link]
University of Arizona. (n.d.). Mass Spectrometry - Examples. Department of Chemistry and Biochemistry.
Chemistry LibreTexts. (2023, August 29).
National Center for Biotechnology Information. (n.d.). Propham. PubChem. [Link]
National Institute of Standards and Technology. (n.d.). NIST 23 Mass Spectral Library.
Chemistry LibreTexts. (2023, August 29).
eGyanKosh. (n.d.).
U.S. Geological Survey. (n.d.). METHODS OF ANALYSIS BY THE U.S.
Chemguide. (n.d.).
Fisher Scientific. (n.d.).
PubChem. (n.d.). CID 19693815.
U.S. Environmental Protection Agency. (n.d.).
ResearchGate. (n.d.). (PDF)
National Institute of Standards and Technology. (n.d.). Carbamic acid, phenyl-, 1-methylethyl ester. NIST WebBook. [Link]
PubMed. (1996).
ResearchGate. (n.d.). Mass spectral fragmentation pattern of the underivatized halogenated phenylpiperazinopropanones under EI (70 eV) conditions.
GNPS. (2017, March 21). GNPS Library Spectrum CCMSLIB00001058225.
Executive Summary & Chemical Identity Verification
Warning: The specific nomenclature provided—Propan-2-yl phenyl(propan-2-yl)carbamate—indicates a structure chemically distinct from, yet functionally analogous to, the common herbicide Propham (Isopropyl phenylcarbamate).
While Propham is a secondary amide (N-H), your specific string implies a tertiary amide (N-isopropyl-N-phenyl) or a ring-substituted variant.
Implication: Tertiary carbamates generally exhibit higher lipophilicity and lower melting points than their secondary counterparts.
Action: This guide utilizes Propham (CAS 122-42-9) as the toxicological reference standard (Worst-Case Baseline) while adjusting permeation protocols to account for the increased lipophilicity of your specific diester/disubstituted analog.
Risk Stratification (Carbamate Class)
Hazard Category
Rating
Mechanism of Action
Acute Toxicity
Low to Moderate
Reversible Cholinesterase Inhibition (weaker than organophosphates).
Crystalline solid at RT; sublimes at high heat. Dust generation is the primary vector.
Solubility
Lipophilic
Soluble in Acetone, Ethanol, Benzene. Insoluble in water.[1][2]
The "Why" Behind the PPE: Mechanistic Causality
Standard safety sheets list equipment; this section explains the failure modes that necessitate them.
The Dermal Vector: Lipophilicity & Carrier Solvents
Your molecule contains a phenyl ring and isopropyl groups, making it highly lipophilic.
The Risk: In solid form, dust settles on skin and dissolves in sebum, leading to slow transdermal absorption.
The Critical Failure: When dissolved in organic solvents (e.g., Acetone), the solvent acts as a vehicle, dragging the carbamate through the glove material. Standard nitrile gloves degrade rapidly in ketones (Acetone), rendering them useless within minutes.
The Respiratory Vector: Particle Size vs. Vapor
Solid Phase: The primary risk is inhalation of particulates during weighing. A standard fume hood protects against vapors, but air turbulence can disperse light powders.
Vapor Phase: Carbamates generally have low vapor pressure, but if heated or aerosolized, they bypass standard particulate filters.
PPE Matrix: The Defense System
Personal Protective Equipment Specifications
Zone
Equipment
Technical Specification
Operational Logic
Respiratory
N95 / P2 (Minimum)
NIOSH-approved particulate respirator.
Solid Handling: Prevents inhalation of dusts during weighing. Solution Handling: Use Fume Hood (Face velocity: 100 fpm).
Dermal (Hands)
Double Gloving
Inner: Nitrile (4 mil). Outer: Solvent Specific (See Diagram).
Why: Nitrile provides tactile sensitivity but poor protection against carrier solvents like Acetone/Chloroform.
Ocular
Chemical Goggles
Indirect venting, ANSI Z87.1+ compliant.
Safety glasses are insufficient for fine powders which can bypass side-shields via air currents.
Body
Tyvek® Lab Coat
Non-woven polyethylene (closed front).
Cotton coats absorb lipophilic dusts, creating a secondary exposure source in laundry.
Diagram 1: Glove Selection Decision Logic
Use this workflow to select the correct outer glove based on your carrier solvent.
Caption: Decision tree for selecting outer glove material based on carrier solvent permeation data.
Operational Protocols
Protocol A: Weighing & Solubilization (High Risk)
Objective: Transfer solid carbamate to solution without area contamination.
Engineering Control: Activate Chemical Fume Hood. Verify sash height is at the safe working level.
Static Neutralization: Carbamate powders are often static-prone. Use an anti-static gun or polonium strip near the balance to prevent "flying powder."
The "Boat" Technique:
Do not weigh directly into a flask.
Weigh into a disposable anti-static weighing boat.
Transfer to the flask using a funnel.
Triple Rinse: Rinse the weighing boat and funnel with your chosen solvent into the flask to ensure 100% mass transfer and decontamination of the tools.
Seal Immediately: Cap the flask before removing it from the hood.
Protocol B: Waste Disposal & Deactivation
Carbamates are regulated hazardous waste. Improper disposal (drain pouring) is a violation of environmental law.
Segregation: Do not mix with strong acids or oxidizers (risk of exothermic reaction or gas evolution).
Labeling: Tag as "Toxic Waste - Carbamate Pesticide/Derivative."
Decontamination of Glassware:
Rinse glassware with Ethanol first (to dissolve the lipophilic carbamate).
Collect this rinse as hazardous waste.
Wash with soap and water only after the ethanol rinse.
Why: Water alone will not remove the residue; it will bead up and remain on the glass, posing a risk to the next user.
Emergency Response: Spill Management
Self-Validating Logic: If you cannot visualize the contamination, you cannot clean it.
Dry Spill (Powder)
Isolate: Stop airflow (close hood sash) to prevent dust spread.
Dampen: Cover the powder with a paper towel dampened with Ethanol . This prevents dust from becoming airborne during cleanup.
Scoop: Wipe up the damp powder.
Verification: Shine a UV light (365nm) on the area. Many aromatic carbamates fluoresce slightly; if not, use a visual check against a dark background for white powder residue.
Wet Spill (Solvent)
Absorb: Use a universal absorbent pad (polypropylene).
Neutralize: Wash the surface with a 5% Sodium Hydroxide (NaOH) solution.
Mechanism: Base-catalyzed hydrolysis breaks the carbamate ester bond, degrading the active molecule into less toxic alcohols and amines [1].
Final Clean: Rinse with water to remove caustic residue.
References
PubChem. (2025).[3][4] Propham (Compound Summary). National Library of Medicine. Retrieved from [Link]
CDC/NIOSH. (2024). N-Isopropyl-N-phenylcarbamate (IPC). NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]
ECHA. (2024). Registration Dossier: Propham. European Chemicals Agency. Retrieved from [Link]
